5-trans U-46619

Core Science & Biosynthesis

U-46619: An In-Depth Technical Guide for Researchers

An overview of the potent thromboxane (B8750289) A2 receptor agonist, its chemical properties, and its application in studying cellular signaling and physiological responses.

Introduction

U-46619 is a synthetic, stable analog of the prostaglandin (B15479496) endoperoxide PGH2.[1] It is a potent and selective agonist of the thromboxane A2 (TP) receptor, mimicking the physiological and pathological effects of the highly unstable endogenous ligand, thromboxane A2 (TXA2).[1] Due to its stability in aqueous solutions, U-46619 serves as an invaluable tool in biomedical research, particularly in studies related to hemostasis, thrombosis, and cardiovascular disease.[2] This technical guide provides a comprehensive overview of the chemical structure, physicochemical and pharmacological properties, key signaling pathways, and detailed experimental protocols for the use of U-46619 in scientific research.

Chemical Structure and Properties

U-46619 is characterized by a unique bicyclic ether structure, which contributes to its stability compared to the parent compound, PGH2. Its systematic IUPAC name is (5Z)-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic acid.[1]

Physicochemical Properties

A summary of the key physicochemical properties of U-46619 is presented in the table below.

Property	Value	Reference(s)
IUPAC Name	(5Z)-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic acid	[1]
Synonyms	9,11-Dideoxy-9α,11α-methanoepoxy PGF2α
CAS Number	56985-40-1
Molecular Formula	C21H34O4	[1]
Molecular Weight	350.49 g/mol	[1]
Appearance	Provided as a solution in methyl acetate
Solubility	Soluble in DMSO, ethanol (B145695), and dimethylformamide. Sparingly soluble in aqueous buffers.
Stability	Stable in aqueous solution for over 10 minutes at 37°C and pH 7.4.

Pharmacological Properties

U-46619 is a potent agonist of the TP receptor, with high affinity and selectivity. Its pharmacological effects are primarily mediated through the activation of this G-protein coupled receptor.

Property	Value	Reference(s)
Mechanism of Action	Thromboxane A2 (TP) receptor agonist	[1]
EC50 (Platelet Shape Change)	0.035 µM	[3]
EC50 (Platelet Aggregation)	1.31 µM	[3]
EC50 (Serotonin Release)	0.536 µM	[3]
EC50 (Fibrinogen Receptor Binding)	0.53 µM	[3]

Signaling Pathways

Activation of the TP receptor by U-46619 initiates a cascade of intracellular signaling events, primarily through the coupling to Gq and G12/13 proteins. These pathways ultimately lead to physiological responses such as platelet aggregation and smooth muscle contraction.

Gq/Phospholipase C Pathway

The coupling of the activated TP receptor to Gq leads to the activation of phospholipase C (PLC). PLC subsequently hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[4][5]

U-46619 Gq Signaling Pathway

Rho/ROCK Pathway

In vascular smooth muscle cells, U-46619-induced contraction is also mediated by the G12/13-RhoA/Rho-kinase (ROCK) pathway. Activation of RhoA leads to the stimulation of ROCK, which in turn phosphorylates and inhibits myosin light chain phosphatase (MLCP). This inhibition results in an increase in phosphorylated myosin light chains, leading to smooth muscle contraction.[6][7][8]

U-46619 Rho/ROCK Signaling Pathway

MAPK/ERK Pathway

U-46619 has also been shown to activate the mitogen-activated protein kinase (MAPK) cascade, specifically the extracellular signal-regulated kinase 1/2 (ERK1/2) and p38 MAPK pathways. This activation is implicated in various cellular responses, including cell differentiation and inflammation.[9][10][11]

U-46619 MAPK/ERK Signaling Pathway

Experimental Protocols

The following are detailed methodologies for key experiments utilizing U-46619.

In Vitro Platelet Aggregation Assay using Light Transmission Aggregometry

This protocol describes the measurement of U-46619-induced platelet aggregation in human platelet-rich plasma (PRP) using a light transmission aggregometer.[12][13][14]

4.1.1. Materials

• Freshly drawn human whole blood in 3.2% sodium citrate.

• U-46619 stock solution (e.g., 1 mM in DMSO).

• Phosphate-buffered saline (PBS).

• Light Transmission Aggregometer.

• Aggregometer cuvettes with stir bars.

• Calibrated micropipettes.

4.1.2. Method

• Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

  • Centrifuge whole blood at 150-200 x g for 15-20 minutes at room temperature to obtain PRP.[13]

  • Carefully collect the upper PRP layer.

  • Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain PPP, which will serve as a blank.[12]

• U-46619 Preparation:

  • Prepare serial dilutions of the U-46619 stock solution in PBS to achieve the desired final concentrations (e.g., ranging from 0.1 to 10 µM).

• Platelet Aggregation Measurement:

  • Set the aggregometer to 37°C.

  • Pipette PRP into an aggregometer cuvette with a stir bar and place it in the heating block to equilibrate.

  • Set the baseline (0% aggregation) with PRP and the 100% aggregation with PPP.[13]

  • Add a small volume of the U-46619 working solution to the PRP to initiate aggregation.

  • Record the change in light transmission for 5-10 minutes.

  • The aggregation is quantified as the maximum percentage change in light transmission.

Platelet Aggregation Assay Workflow

Isolated Tissue Organ Bath Assay for Smooth Muscle Contraction

This protocol describes the use of an isolated organ bath system to measure the contractile response of vascular smooth muscle rings to U-46619.[15][16][17]

4.2.1. Materials

• Isolated blood vessel (e.g., rat aorta).

• Krebs-Henseleit solution.

• U-46619 stock solution (e.g., 1 mM in ethanol or DMSO).

• Potassium chloride (KCl) solution.

• Isolated tissue organ bath system with force transducer and data acquisition system.

• Carbogen (B8564812) gas (95% O2, 5% CO2).

4.2.2. Method

• Tissue Preparation:

  • Dissect the blood vessel in ice-cold Krebs-Henseleit solution and clean it of adhering connective tissue.

  • Cut the vessel into rings of 2-4 mm in length.

• Mounting the Tissue:

  • Suspend each ring between two stainless steel hooks in an organ bath chamber filled with Krebs-Henseleit solution maintained at 37°C and bubbled with carbogen gas.[18]

  • One hook is fixed, and the other is connected to a force transducer.

• Equilibration:

  • Allow the tissues to equilibrate for 60-90 minutes under a resting tension (e.g., 1-2 grams for rat aorta).

  • Wash the tissues with fresh Krebs-Henseleit solution every 15-20 minutes.

• Viability Check:

  • Induce a contraction with a high concentration of KCl (e.g., 60-80 mM) to ensure tissue viability.

  • Wash the tissue and allow it to return to baseline.

• Cumulative Concentration-Response Curve:

  • Add U-46619 to the organ bath in a cumulative manner, increasing the concentration in logarithmic steps (e.g., from 1 nM to 1 µM).[15]

  • Allow the contraction to reach a stable plateau at each concentration before adding the next.

  • Continuously record the contractile force.

• Data Analysis:

  • Express the contractile response as a percentage of the maximal contraction induced by KCl.

  • Plot the concentration of U-46619 against the contractile response to generate a concentration-response curve and determine the EC50.

Isolated Tissue Organ Bath Workflow

Conclusion

U-46619 remains a cornerstone pharmacological tool for investigating the diverse roles of the thromboxane A2 receptor in health and disease. Its stability and potent, selective agonism allow for reproducible and detailed studies of TP receptor signaling and function. This guide provides a foundational understanding of U-46619's properties and its application in key experimental models, serving as a valuable resource for researchers in pharmacology, physiology, and drug development.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. apexbt.com [apexbt.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Thromboxane A2-induced contraction of rat caudal arterial smooth muscle involves activation of Ca2+ entry and Ca2+ sensitization: Rho-associated kinase-mediated phosphorylation of MYPT1 at Thr-855, but not Thr-697 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. RhoA-Rho kinase pathway mediates thrombin- and U-46619-induced phosphorylation of a myosin phosphatase inhibitor, CPI-17, in vascular smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.physiology.org [journals.physiology.org]
• 9. Enhancement of α2-adrenoceptor-mediated vasoconstriction by the thromboxane-mimetic U46619 in the porcine isolated ear artery: role of the ERK–MAP kinase signal transduction cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The prostaglandin H2 analog U-46619 improves the differentiation efficiency of human induced pluripotent stem cells into endothelial cells by activating both p38MAPK and ERK1/2 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Thromboxane A2 Receptor Stimulation Enhances Microglial Interleukin-1β and NO Biosynthesis Mediated by the Activation of ERK Pathway [frontiersin.org]
• 12. Analysis of Platelet Aggregation by Light Transmission Aggregometry - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]
• 14. tandfonline.com [tandfonline.com]
• 15. benchchem.com [benchchem.com]
• 16. Measurement of Smooth Muscle Function in the Isolated Tissue Bath-applications to Pharmacology Research - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. m.youtube.com [m.youtube.com]

U-46619 as a Thromboxane A2 Receptor Agonist: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

U-46619 is a stable, synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2, first synthesized in 1975.[1] It functions as a potent and selective agonist for the thromboxane (B8750289) A2 (TP) receptor, mimicking the physiological and pathophysiological effects of the highly unstable endogenous ligand, thromboxane A2 (TXA2).[1][2][3] Due to its stability in aqueous solutions, U-46619 is an invaluable tool for in vitro and in vivo investigations into TXA2-mediated signaling pathways.[4] Its principal applications lie in inducing platelet shape change and aggregation, as well as promoting the contraction of vascular and non-vascular smooth muscle.[1][2] This makes U-46619 a critical reagent in research fields such as hemostasis, thrombosis, and cardiovascular diseases.[5][6] This guide provides an in-depth overview of U-46619, including its mechanism of action, quantitative pharmacological data, detailed experimental protocols, and visualizations of its signaling cascades.

Core Mechanism of Action: Thromboxane A2 Receptor Activation

U-46619 exerts its biological effects by binding to and activating the thromboxane A2 (TP) receptor, a member of the G-protein coupled receptor (GPCR) superfamily.[5][6][7] In humans, the TP receptor exists as two isoforms, TPα and TPβ, which arise from alternative splicing of the same gene and differ in their C-terminal tails.[5][8] Upon agonist binding, the TP receptor undergoes a conformational change, leading to the activation of heterotrimeric G-proteins, primarily Gq and G13.[9][10]

Activation of these G-proteins initiates distinct downstream signaling cascades that culminate in the characteristic physiological responses to U-46619, such as platelet aggregation and smooth muscle contraction.[9][10]

Quantitative Pharmacological Data

The following tables summarize key quantitative parameters for U-46619 from various in vitro and in vivo experimental systems.

Parameter	Value	System / Assay	Reference(s)
EC50
TP Receptor Agonism	0.035 µM	Not Specified	[11][12]
Platelet Shape Change (Human)	0.035 µM	Human Platelets	[13][14]
Platelet Aggregation (Rabbit)	0.58 µM	Rabbit Platelets	[9]
Platelet Aggregation (Human)	1.31 µM	Human Platelets	[13][14]
Serotonin Release (Human)	0.54 ± 0.13 µM	Human Platelets	[13][14]
Fibrinogen Receptor Binding (Human)	0.53 ± 0.21 µM	Human Platelets	[13][14]
Myosin Light Chain Phosphorylation	0.057 µM	Human Platelets	[13][14]
Vasoconstriction (Human Resistance Arteries)	~0.016 µM (16 nM)	Human Resistance Arteries	[9]
Binding Affinity (Kd)
High-Affinity Site	0.041 ± 0.009 µM	Human Platelets	[14]
Low-Affinity Site	1.46 ± 0.47 µM	Human Platelets	[14]
Washed Human Platelets	11 ± 4 nM	Washed Human Platelets	[15]
Cultured VSMCs (WKY Rats)	15.5 ± 2.6 nmol/L	Vascular Smooth Muscle Cells	[16]
Cultured VSMCs (SHR) - High Affinity	2.3 ± 0.6 nmol/L	Vascular Smooth Muscle Cells	[16]
Cultured VSMCs (SHR) - Low Affinity	1.4 ± 0.5 µmol/L	Vascular Smooth Muscle Cells	[16]
Maximal Binding (Bmax)
High-Affinity Site	19.4 ± 5.3 fmol/10^7 platelets	Human Platelets	[14]
Washed Human Platelets	9.1 ± 2.3 fmol/10^7 platelets	Washed Human Platelets	[15]

Key Signaling Pathways

U-46619-induced activation of the TP receptor triggers two primary signaling pathways: the Gq/Phospholipase C (PLC) pathway and the G13/Rho pathway.

Gq/PLC Signaling Pathway

Activation of the Gq alpha subunit stimulates Phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[9][17] IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of stored calcium into the cytoplasm.[18] The subsequent increase in intracellular calcium concentration ([Ca2+]i), along with the activation of Protein Kinase C (PKC) by DAG, plays a crucial role in platelet activation and smooth muscle contraction.[17][18]

Caption: U-46619 activated Gq/PLC signaling pathway.

G13/Rho Signaling Pathway

The TP receptor also couples to the G13 G-protein, which in turn activates the small GTPase RhoA.[10] Activated RhoA stimulates Rho-associated kinase (ROCK).[19] ROCK phosphorylates and inhibits myosin light chain phosphatase (MLCP), leading to an increase in the phosphorylation of the myosin light chain.[19][20] This "calcium sensitization" of the contractile machinery contributes significantly to sustained vasoconstriction, even at lower intracellular calcium concentrations.[19]

Caption: U-46619 activated G13/Rho signaling pathway.

Experimental Protocols

Detailed methodologies for key experiments utilizing U-46619 are provided below.

Platelet Aggregation Assay (Light Transmission Aggregometry)

This assay measures the ability of U-46619 to induce platelet aggregation in vitro, a key function mediated by TP receptors. Aggregation is typically monitored by light transmission aggregometry.[9]

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. U46619 | Hart Biologicals [hartbio.co.uk]
• 3. U46619 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. benchchem.com [benchchem.com]
• 5. The thromboxane synthase and receptor signaling pathway in cancer: an emerging paradigm in cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Reactome | Thromboxane signalling through TP receptor [reactome.org]
• 11. rndsystems.com [rndsystems.com]
• 12. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 13. apexbt.com [apexbt.com]
• 14. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 15. Binding of a thromboxane A2/prostaglandin H2 agonist [3H]U46619 to washed human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Low-affinity thromboxane receptor mediates proliferation in cultured vascular smooth muscle cells of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Gq alpha subunit - Wikipedia [en.wikipedia.org]
• 18. Functions and regulatory mechanisms of Gq-signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. RhoA/Rho-Kinase Signaling in Vascular Smooth Muscle and Endothelium: Mechanistic Insights and Translational Implications in Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 20. The role of RhoA/Rho kinase pathway in endothelial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]

U-46619 Receptor Binding Affinity and Kinetics: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2. It is a potent and selective agonist of the thromboxane (B8750289) A2 (TP) receptor, a G-protein coupled receptor (GPCR) that plays a crucial role in a variety of physiological and pathophysiological processes, including platelet aggregation, vasoconstriction, and smooth muscle contraction.[1] The stability of U-46619 in aqueous solutions makes it an invaluable tool for in vitro and ex vivo studies of TP receptor signaling and function, unlike the highly unstable endogenous ligand, thromboxane A2. This technical guide provides a comprehensive overview of the binding affinity and kinetics of U-46619 with the TP receptor, details common experimental protocols for their determination, and illustrates the key signaling pathways activated upon receptor binding.

Data Presentation: Quantitative Binding Affinity of U-46619

The binding affinity of U-46619 to the TP receptor has been characterized in various biological systems using different experimental approaches. The following tables summarize the key quantitative parameters, including the dissociation constant (Kd), inhibitory constant (Ki), and the half-maximal effective concentration (EC50).

Table 1: Dissociation Constant (Kd) of U-46619

Species	Tissue/Cell Type	Kd (nM)	Radioligand	Reference
Human	Platelets	11 ± 4	[3H]U-46619	[2]
Human	Platelets	20 ± 7	[3H]U-46619	[2]
Human	Platelets	41 ± 9 (high affinity)	[3H]U-46619	[3]
Human	Platelets	1460 ± 470 (low affinity)	[3H]U-46619	[3]
Rat	Vascular Smooth Muscle Cells (WKY)	15.5 ± 2.6	[3H]U-46619	[4]
Rat	Vascular Smooth Muscle Cells (SHR)	2.3 ± 0.6 (high affinity)	[3H]U-46619	[4]
Rat	Vascular Smooth Muscle Cells (SHR)	1400 ± 500 (low affinity)	[3H]U-46619	[4]
Rat	A10 Cells (p18-20)	1.0 ± 0.1 (high affinity)	[3H]-U-46619	[5]
Rat	A10 Cells (p18-20)	129.0 ± 7.9 (low affinity)	[3H]-U-46619	[5]
Rat	A10 Cells (p28-30)	175.4 ± 22.0	[3H]-U-46619	[5]

Table 2: Inhibitory Constant (Ki) of U-46619

Species	Radioligand	Ki (nM)	Reference
Human	[125I]PTA-OH	17 ± 3	[6]
Human	[3H]U-46619	16 ± 5	[6]
Human	[3H]SQ29548	5.5	[7]
Mouse	-	~63	[8]

Table 3: Half-Maximal Effective Concentration (EC50) of U-46619

Species	Response Measured	EC50 (nM)	Reference
Human	Platelet Shape Change	35	[3]
Human	Myosin Light Chain Phosphorylation	57	[3]
Human	Serotonin Release	536	[3]
Human	Platelet Aggregation	1310	[3]
Human	Fibrinogen Receptor Binding	530	[3]
Rabbit	Aortic Contraction	7.0 ± 1.2	[5]
General	TP Receptor Agonism	35

Binding Kinetics (kon and koff)

Detailed kinetic parameters such as the association rate constant (kon) and the dissociation rate constant (koff) for the interaction of U-46619 with the TP receptor are not extensively reported in the currently available literature. These parameters are typically determined using techniques like Surface Plasmon Resonance (SPR). While general protocols for SPR exist, specific studies detailing the kon and koff for U-46619 are limited.

Experimental Protocols

Radioligand Binding Assay

Radioligand binding assays are a gold standard for quantifying the affinity of a ligand for its receptor.[9]

Objective: To determine the binding affinity (Kd and Bmax) of U-46619 for the TP receptor using a radiolabeled form of U-46619 (e.g., [3H]U-46619).

Materials:

• [3H]U-46619 (Radioligand)

• Unlabeled U-46619 (for competition assays)

• Membrane preparation from cells or tissues expressing the TP receptor

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4)

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4)

• Glass fiber filters

• Scintillation cocktail

• Scintillation counter

• 96-well plates

• Filter harvester

Procedure:

• Membrane Preparation:

  • Homogenize cells or tissues in a cold lysis buffer.

  • Centrifuge the homogenate to pellet the membranes.

  • Wash the membrane pellet and resuspend in binding buffer.

  • Determine the protein concentration of the membrane preparation.[10]

• Saturation Binding Assay:

  • In a 96-well plate, add a constant amount of membrane preparation to each well.

  • Add increasing concentrations of [3H]U-46619 to the wells.

  • For determining non-specific binding, add a high concentration of unlabeled U-46619 to a parallel set of wells.

  • Incubate the plates at a specific temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).[10]

  • Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester.

  • Wash the filters with ice-cold wash buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Subtract non-specific binding from total binding to obtain specific binding.

  • Plot specific binding against the concentration of [3H]U-46619.

  • Analyze the data using non-linear regression to determine the Kd and Bmax (maximum number of binding sites).

Surface Plasmon Resonance (SPR)

SPR is a label-free technique used to measure real-time biomolecular interactions and determine kinetic parameters.[11]

Objective: To determine the association (kon) and dissociation (koff) rate constants for the binding of U-46619 to the TP receptor.

Materials:

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., CM5)

• Purified TP receptor

• U-46619

• Immobilization buffer (e.g., 10 mM sodium acetate, pH 4.5)

• Running buffer (e.g., HBS-EP+)

• Regeneration solution (e.g., 10 mM glycine-HCl, pH 2.5)

Procedure:

• Receptor Immobilization:

  • Activate the sensor chip surface (e.g., using EDC/NHS).

  • Inject the purified TP receptor over the activated surface to achieve covalent immobilization.

  • Deactivate any remaining active groups on the surface.

• Binding Analysis:

  • Inject a series of concentrations of U-46619 in running buffer over the immobilized receptor surface.

  • Monitor the change in the SPR signal (response units, RU) over time to observe the association phase.

  • After the association phase, inject running buffer without U-46619 to monitor the dissociation phase.

• Regeneration:

  • Inject the regeneration solution to remove bound U-46619 from the receptor surface, preparing it for the next injection cycle.

• Data Analysis:

  • Fit the association and dissociation curves to a suitable binding model (e.g., 1:1 Langmuir binding) to calculate the kon and koff.

  • The equilibrium dissociation constant (Kd) can be calculated as the ratio of koff/kon.

Signaling Pathways

Upon binding of U-46619, the TP receptor undergoes a conformational change, leading to the activation of intracellular signaling cascades primarily through the Gq and G13 families of G proteins.[12]

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. Binding of a thromboxane A2/prostaglandin H2 agonist [3H]U46619 to washed human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. Low-affinity thromboxane receptor mediates proliferation in cultured vascular smooth muscle cells of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Characterization of the thromboxane (TP-) receptor subtype involved in proliferation in cultured vascular smooth muscle cells of rat - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Competitive inhibition of platelet thromboxane A2 receptor binding by picotamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [³H]U46619 | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 8. U46619 | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 9. Radioligand binding methods: practical guide and tips - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. giffordbioscience.com [giffordbioscience.com]
• 11. scispace.com [scispace.com]
• 12. benchchem.com [benchchem.com]

Downstream Signaling Pathways of U-46619 in Smooth Muscle: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619, a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2, is a potent thromboxane (B8750289) A2 (TP) receptor agonist.[1] It is widely utilized in pharmacological research to elucidate the mechanisms of smooth muscle contraction and to screen for novel therapeutic agents. This technical guide provides a comprehensive overview of the core downstream signaling pathways activated by U-46619 in smooth muscle cells. It includes a summary of quantitative data, detailed experimental protocols for key assays, and visualizations of the signaling cascades and experimental workflows.

Core Signaling Pathways

U-46619-induced smooth muscle contraction is a multifaceted process initiated by the activation of G-protein coupled TP receptors.[2] This activation triggers two primary signaling cascades: the Gq/Phospholipase C (PLC) pathway, leading to an increase in intracellular calcium, and the G12/13/RhoA pathway, which sensitizes the contractile apparatus to calcium.[3]

Gq/PLC/Ca2+ Signaling Pathway

Upon U-46619 binding, the TP receptor activates the Gq alpha subunit, which in turn stimulates Phospholipase C (PLC).[2][4] PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[2][4]

IP3 binds to its receptors on the sarcoplasmic reticulum (SR), triggering the release of stored Ca2+ into the cytosol.[4][5] This initial rise in intracellular Ca2+ is further augmented by the influx of extracellular Ca2+ through various channels, including L-type voltage-gated Ca2+ channels (Cav1.2) and store-operated calcium (SOC) channels.[5][6] The elevated cytosolic Ca2+ binds to calmodulin (CaM), and the Ca2+-CaM complex activates myosin light chain kinase (MLCK).[7][8] MLCK then phosphorylates the 20 kDa regulatory light chain of myosin (MLC20), which is a critical step for the initiation of cross-bridge cycling and subsequent muscle contraction.[7]

DAG, the other product of PIP2 hydrolysis, activates Protein Kinase C (PKC).[2][4] Activated PKC can contribute to the contractile response through multiple mechanisms, including the phosphorylation of various downstream targets that modulate ion channel activity and the calcium sensitivity of the contractile machinery.[5][6]

G12/13/RhoA/ROCK Signaling Pathway (Calcium Sensitization)

In parallel to the Gq pathway, the TP receptor can also couple to G12/13 proteins, leading to the activation of the small GTPase RhoA.[3][7] Activated RhoA, in its GTP-bound state, stimulates Rho-associated kinase (ROCK).[7][8] ROCK plays a central role in the calcium sensitization of smooth muscle contraction by inhibiting myosin light chain phosphatase (MLCP).[7][8]

MLCP is the enzyme responsible for dephosphorylating MLC20, leading to muscle relaxation. ROCK inhibits MLCP through two primary mechanisms:

• Phosphorylation of the Myosin Phosphatase Targeting Subunit 1 (MYPT1): ROCK directly phosphorylates MYPT1 at threonine residues (specifically Thr-855 in rat), which inhibits the catalytic activity of MLCP.[7][8][9]

• Phosphorylation of the CPI-17: ROCK can also phosphorylate the 17 kDa PKC-potentiated inhibitor protein (CPI-17) at Thr38.[10][11] Phosphorylated CPI-17 is a potent inhibitor of the catalytic subunit of MLCP.

By inhibiting MLCP, the RhoA/ROCK pathway ensures that MLC20 remains in a phosphorylated state for a longer duration, leading to a sustained contraction even at sub-maximal intracellular Ca2+ concentrations. This phenomenon is known as calcium sensitization.[7][8]

Quantitative Data Summary

The following tables summarize key quantitative data from studies investigating the effects of U-46619 and various inhibitors on smooth muscle contraction.

Table 1: Potency of U-46619 in Various Smooth Muscle Tissues

Tissue Type	Species	EC50 (nM)	Reference
Penile Resistance Arteries	Human	6.2 ± 2.2	[12]
Corpus Cavernosum	Human	8.3 ± 2.8	[12]
Aorta	Rat	~50	[12]
Small Mesenteric Arteries	Rat	~10	[12]
Aorta Smooth Muscle Membranes (Binding)	Pig	KD = 42-68 nM	[13]

Table 2: Effects of Signaling Pathway Inhibitors on U-46619-Induced Contraction

Inhibitor	Target	Tissue	Concentration	Effect	Reference
GR32191	TP Receptor Antagonist	Mouse Coronary Artery	-	Completely abolished contraction	[5]
SQ-29548	TP Receptor Antagonist	Rat Caudal Artery	1 µM	Abolished contraction
U73122	PI-PLC Inhibitor	Mouse Coronary Artery	-	Dose-dependent inhibition	[5]
U73122	PI-PLC Inhibitor	Mouse Intrarenal Artery	10 µM	Significantly inhibited contraction	[6]
D609	PC-PLC Inhibitor	Mouse Intrarenal Artery	50 µM	Partially inhibited contraction	[6]
Y-27632	Rho-Kinase Inhibitor	Mouse Coronary Artery	-	Dose-dependent inhibition	[5]
Y-27632	Rho-Kinase Inhibitor	Rat Caudal Artery	-	Inhibited contraction	[7][8]
H-1152	Rho-Kinase Inhibitor	Rat Caudal Artery	-	Inhibited contraction	[8]
Chelerythrine	Pan-PKC Inhibitor	Mouse Coronary Artery	-	Obvious inhibition	[5]
Gö6983	Pan-PKC Inhibitor	Mouse Coronary Artery	-	Obvious inhibition	[5]
Rottlerin	PKCδ Inhibitor	Mouse Coronary Artery	-	Obvious inhibition	[5]
Rottlerin	PKCδ Inhibitor	Mouse Intrarenal Artery	10 µM	Inhibited contraction	[6]
Nifedipine	L-type Ca2+ Channel Blocker	Mouse Coronary Artery	-	Concentration-dependent inhibition	[5]
Nifedipine	L-type Ca2+ Channel Blocker	Rat Caudal Artery	IC50 = 0.1 µM	Inhibited contraction
SKF96356	TRPC/SOC Channel Blocker	Mouse Coronary Artery	-	Concentration-dependent inhibition	[5]
2-APB	IP3 Receptor Antagonist / SOC Blocker	Mouse Coronary Artery	-	Concentration-dependent inhibition	[5]
NPPB	Ca2+-activated Cl- Channel Blocker	Mouse Coronary Artery	-	Obvious inhibition	[5]

Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate the downstream signaling of U-46619 in smooth muscle.

Isometric Tension Measurement in Vascular Smooth Muscle (Wire Myography)

This protocol is adapted for small resistance arteries.

Materials:

• Wire myograph system (e.g., DMT)

• Krebs-Henseleit solution (see composition below)

• Carbogen (B8564812) gas (95% O2, 5% CO2)

• Dissection microscope, fine scissors, and forceps

• Tungsten wires (e.g., 25-40 µm diameter)

• U-46619 stock solution

• Potassium chloride (KCl) stock solution

Krebs-Henseleit Solution Composition (in mM):

• NaCl: 118

• KCl: 4.7

• CaCl2: 2.5

• MgSO4: 1.2

• KH2PO4: 1.2

• NaHCO3: 25

• Glucose: 11

Procedure:

• Tissue Dissection: Isolate small arteries (e.g., mesenteric or cerebral arteries) in ice-cold Krebs-Henseleit solution under a dissection microscope. Carefully clean the artery of surrounding adipose and connective tissue and cut into 2 mm long segments.

• Mounting: In a chamber of the wire myograph filled with Krebs-Henseleit solution, thread two tungsten wires through the lumen of the arterial segment. Mount the wires onto the jaws of the myograph, with one jaw connected to a force transducer and the other to a micrometer.

• Equilibration and Normalization: Allow the tissue to equilibrate for at least 30 minutes at 37°C while being continuously bubbled with carbogen gas. Perform a normalization procedure to determine the optimal resting tension for maximal active tension development. This typically involves stepwise stretching of the vessel and recording the corresponding passive tension.

• Viability Check: After normalization and a further equilibration period, assess the viability of the tissue by inducing a contraction with a high concentration of KCl (e.g., 60-80 mM). A robust and sustained contraction indicates healthy tissue. Wash the tissue with fresh Krebs-Henseleit solution to return to baseline tension.

• Cumulative Concentration-Response Curve: Once a stable baseline is achieved, add U-46619 to the organ bath in a cumulative manner, increasing the concentration in logarithmic steps (e.g., from 1 nM to 1 µM). Record the isometric tension until a maximal response is achieved.

• Data Analysis: Express the contractile response as a percentage of the maximal contraction induced by KCl. Plot the concentration of U-46619 against the contractile response to generate a concentration-response curve and calculate the EC50 value using non-linear regression analysis.

Intracellular Calcium Measurement in Smooth Muscle Cells

This protocol describes the use of the ratiometric fluorescent Ca2+ indicator Fura-2 AM.

Materials:

• Cultured smooth muscle cells on glass coverslips

• Fluorescence microscopy system with excitation wavelength switching (340/380 nm) and an emission filter around 510 nm

• Fura-2 AM stock solution (in DMSO)

• Pluronic F-127 (for aiding dye loading)

• Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

• U-46619 stock solution

Procedure:

• Dye Loading: Prepare a loading solution of 2-5 µM Fura-2 AM in HBSS. The addition of 0.02% Pluronic F-127 can aid in the solubilization and loading of the dye.

• Incubate the cultured smooth muscle cells with the Fura-2 AM loading solution for 30-60 minutes at 37°C in the dark.

• Washing: After incubation, wash the cells 2-3 times with fresh HBSS to remove extracellular dye. Allow the cells to de-esterify the dye for at least 30 minutes at room temperature in the dark.

• Imaging: Mount the coverslip with the loaded cells onto the stage of the fluorescence microscope.

• Acquire baseline fluorescence images by alternately exciting the cells at 340 nm and 380 nm and collecting the emitted fluorescence at 510 nm.

• Stimulation: Add U-46619 to the imaging chamber at the desired final concentration and continuously record the fluorescence changes at both excitation wavelengths.

• Data Analysis: Calculate the ratio of the fluorescence intensity at 340 nm to that at 380 nm (F340/F380). This ratio is proportional to the intracellular Ca2+ concentration. The data can be presented as the change in the F340/F380 ratio over time.

RhoA Activation Assay (Pull-down Assay)

This protocol is a generalized procedure for a pull-down assay to measure the amount of active, GTP-bound RhoA.

Materials:

• Smooth muscle tissue or cultured cells

• Lysis buffer (containing protease and phosphatase inhibitors)

• Rhotekin-RBD (Rho-binding domain) beads (or similar affinity matrix for GTP-RhoA)

• Wash buffer

• SDS-PAGE sample buffer

• Anti-RhoA antibody

• Western blotting equipment and reagents

Procedure:

• Sample Preparation: Homogenize smooth muscle tissue or lyse cultured cells in ice-cold lysis buffer.

• Clarify the lysate by centrifugation at high speed (e.g., 14,000 x g) for 10-15 minutes at 4°C.

• Determine the protein concentration of the supernatant.

• Pull-down of Active RhoA: Incubate a standardized amount of protein lysate with Rhotekin-RBD beads for 1 hour at 4°C with gentle rotation.

• Washing: Pellet the beads by centrifugation and wash them 3-4 times with wash buffer to remove non-specifically bound proteins.

• Elution and Western Blotting: After the final wash, resuspend the beads in SDS-PAGE sample buffer and boil for 5 minutes to elute the bound proteins.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Probe the membrane with an anti-RhoA antibody to detect the amount of pulled-down (active) RhoA.

• Also, run a parallel Western blot with a small fraction of the initial total cell lysate to determine the total amount of RhoA in each sample for normalization.

• Data Analysis: Quantify the band intensities for the pulled-down RhoA and the total RhoA. Express the amount of active RhoA as a ratio of pulled-down RhoA to total RhoA.

Visualizations

Signaling Pathway Diagrams

Caption: U-46619 signaling pathways in smooth muscle.

Experimental Workflow Diagrams

Caption: Wire Myography Experimental Workflow.

Caption: Intracellular Calcium Imaging Workflow.

Conclusion

The thromboxane A2 analog U-46619 induces smooth muscle contraction through a complex and well-coordinated network of downstream signaling pathways. The primary mechanisms involve a Gq-mediated increase in intracellular calcium leading to MLCK activation, and a G12/13-mediated, RhoA/ROCK-dependent calcium sensitization of the contractile apparatus through the inhibition of MLCP. A thorough understanding of these pathways, facilitated by the experimental approaches detailed in this guide, is crucial for the development of novel therapeutic strategies targeting conditions associated with smooth muscle hyperreactivity, such as hypertension and asthma.

References

• 1. Krebs–Henseleit solution - Wikipedia [en.wikipedia.org]
• 2. Isometric Contractility Measurement of the Mouse Mesenteric Artery Using Wire Myography [jove.com]
• 3. Enzyme Assays for Protein Kinase C Activity | Springer Nature Experiments [experiments.springernature.com]
• 4. The Small GTPase RhoA Regulates the Contraction of Smooth Muscle Tissues by Catalyzing the Assembly of Cytoskeletal Signaling Complexes at Membrane Adhesion Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 5. reprocell.com [reprocell.com]
• 6. researchgate.net [researchgate.net]
• 7. support.harvardapparatus.com [support.harvardapparatus.com]
• 8. Video: Isometric Contractility Measurement of the Mouse Mesenteric Artery Using Wire Myography [jove.com]
• 9. researchgate.net [researchgate.net]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. abcam.com [abcam.com]
• 12. utsouthwestern.edu [utsouthwestern.edu]
• 13. researchgate.net [researchgate.net]

In Vivo Effects of U-46619 on Blood Pressure: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

U-46619, a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂, is a potent thromboxane (B8750289) A₂ (TXA₂) receptor agonist widely utilized in experimental models to investigate the pathophysiology of conditions involving vasoconstriction, such as hypertension.[1][2] This technical guide provides an in-depth overview of the in vivo effects of U-46619 on blood pressure, compiling quantitative data from various animal models, detailing common experimental protocols, and illustrating the key signaling pathways involved in its mechanism of action. The information presented herein is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals working in the fields of cardiovascular pharmacology and physiology.

Quantitative Data on the In Vivo Effects of U-46619 on Blood Pressure

The administration of U-46619 in vivo consistently induces a significant, dose-dependent increase in both systemic and pulmonary arterial blood pressure across various animal models. The following tables summarize the quantitative data from several key studies.

Table 1: Effects of U-46619 on Systemic Blood Pressure in Various Animal Models

Animal Model	Dose	Route of Administration	Change in Mean Arterial Blood Pressure (MABP)	Time Course	Citation
Male Spontaneously Hypertensive Rats (SHR)	5 µg/kg	Intravenous (i.v.)	Significant increase	Peak at 1 min, returned to baseline by 5 min	[3]
Male Spontaneously Hypertensive Rats (SHR) pre-treated with Aspirin	5 µg/kg	Intravenous (i.v.)	Remained significantly increased by ~30 mmHg after 5 min	Delayed initial increase, sustained elevation	[3]
Female Spontaneously Hypertensive Rats (SHR)	5 µg/kg	Intravenous (i.v.)	No significant response	-	[3]
Conscious Goats	2, 4, or 6 µg/kg/min for 5 min	Infusion	Immediate and sustained increase	Sustained for up to 15 min post-infusion	[4]
Conscious Spontaneously Hypertensive Rats (SHR)	1-100 nmol/kg	Intracerebroventricular (i.c.v.)	Dose-related increase	-	[5]
Anesthetized Pigs	Consecutive injections	Intravenous (i.v.)	Increase in mean aortic blood pressure	-	[6]

Table 2: Effects of U-46619 on Pulmonary Arterial Blood Pressure in Various Animal Models

Animal Model	Dose	Route of Administration	Change in Pulmonary Arterial Blood Pressure (PABP)	Notes	Citation
Conscious Goats	2, 4, or 6 µg/kg/min for 5 min	Infusion	Immediate and sustained increase; greater relative increase than systemic ABP	-	[4]
Pigs	Stepwise infusion (0.025-0.175 µg/kg/min)	Infusion	Gradual increase to a target mean PABP of 40 mmHg	Used to model acute pulmonary hypertension	[7]
Pigs	High doses	Infusion	Led to vascular collapse and inhibition of cardiac function	Demonstrates dose-limiting toxicity	[8][9]

Experimental Protocols

The following protocols provide a detailed methodology for key experiments cited in the literature concerning the in vivo effects of U-46619 on blood pressure.

In Vivo Blood Pressure Measurement in Rats

This protocol describes the measurement of mean arterial blood pressure (MABP) in spontaneously hypertensive rats (SHR) following intravenous administration of U-46619.[3]

Materials:

• Male and female spontaneously hypertensive rats (SHR)

• U-46619 solution (e.g., in saline)

• Anesthetic agent (e.g., pentobarbital (B6593769) sodium)

• Catheters for cannulation of the carotid artery and jugular vein

• Pressure transducer and recording system

• Acetylsalicylic acid (ASA) for pre-treatment studies

Procedure:

• Anesthetize the rat using an appropriate anesthetic agent.

• Surgically expose the carotid artery and jugular vein.

• Cannulate the carotid artery with a catheter connected to a pressure transducer to continuously monitor MABP.

• Cannulate the jugular vein for intravenous administration of U-46619.

• Allow the animal to stabilize and record a baseline MABP.

• For pre-treatment studies, administer ASA orally at a specified dose (e.g., 100 mg/kg) prior to U-46619 administration.[3]

• Administer a bolus intravenous injection of U-46619 at the desired dose (e.g., 5 µg/kg).[3]

• Continuously record the MABP for a specified duration (e.g., at least 5 minutes) to observe the pressor response and its time course.

• Analyze the data to determine the peak change in MABP and the duration of the effect.

Induction of Acute Pulmonary Hypertension in Pigs

This protocol details a method for inducing a stable and reversible model of acute pulmonary arterial hypertension in pigs using a continuous infusion of U-46619.[7][9]

Materials:

• Domestic pigs

• U-46619 solution

• Anesthetic and heparin

• Swan-Ganz catheter for hemodynamic monitoring

• Infusion pump

• System for measuring pulmonary and systemic arterial pressure, and cardiac output

Procedure:

• Anesthetize and heparinize the pig.

• Insert a Swan-Ganz catheter to measure hemodynamic parameters including mean pulmonary arterial pressure (mPAP) and mean systemic blood pressure.

• Obtain baseline hemodynamic measurements.

• Initiate a continuous intravenous infusion of U-46619 at a low dose.

• Gradually increase the infusion rate in a stepwise manner (e.g., 0.025, 0.05, 0.075, 0.1, 0.12, 0.15, 0.175 µg/kg/min) every 5 minutes until the target mPAP is reached.[7]

• Monitor systemic blood pressure to avoid significant hypotension and vascular collapse.[8][9]

• Maintain the infusion to sustain the desired level of pulmonary hypertension for the experimental duration.

• To assess reversibility, terminate the U-46619 infusion and monitor the return of mPAP to baseline values.

Signaling Pathways of U-46619-Induced Vasoconstriction

U-46619 exerts its vasoconstrictor effects by activating thromboxane A₂ (TP) receptors, which are G-protein coupled receptors.[1][10] The activation of TP receptors initiates a cascade of intracellular signaling events leading to vascular smooth muscle contraction.

Primary Signaling Pathway

The primary signaling pathway involves the activation of Gq/11 proteins, leading to the stimulation of phospholipase C (PLC) and subsequent downstream events.

Caption: U-46619 primary signaling pathway leading to vasoconstriction.

Rho-Kinase (ROCK) Mediated Calcium Sensitization Pathway

In addition to increasing intracellular calcium, U-46619 also induces calcium sensitization of the contractile machinery through the RhoA/Rho-kinase (ROCK) pathway.[11][12] This pathway inhibits myosin light chain phosphatase (MLCP), leading to a greater contractile response for a given level of intracellular calcium.

Caption: Rho-Kinase (ROCK) mediated calcium sensitization pathway.

Involvement of Extracellular Signal-Regulated Kinase (ERK)

U-46619 has also been shown to enhance α₂-adrenoceptor-mediated vasoconstriction through the potentiation of the ERK–MAP kinase pathway, which is dependent on the influx of extracellular calcium.[13]

Caption: U-46619 enhancement of α₂-adrenoceptor-mediated vasoconstriction via the ERK pathway.

Conclusion

U-46619 is a valuable pharmacological tool for inducing acute and reversible hypertension in in vivo experimental settings. Its potent vasoconstrictor effects are mediated through the activation of TP receptors, leading to a complex interplay of intracellular signaling pathways involving PLC, PKC, Rho-kinase, and ERK. The quantitative data and experimental protocols provided in this guide offer a solid foundation for researchers designing and interpreting studies on the in vivo cardiovascular effects of this compound. A thorough understanding of its mechanism of action is crucial for its effective use in the development of novel therapeutic strategies for cardiovascular diseases characterized by excessive vasoconstriction.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 3. U 46619 induces different blood pressure effects in male and female spontaneously hypertensive rats (SHR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thromboxane A2 mimetic U-46619 induces systemic and pulmonary hypertension and delayed tachypnea in the goat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. Effects of BM-573, a thromboxane A2 modulator on systemic hemodynamics perturbations induced by U-46619 in the pig - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Modeling of Acute Pulmonary Arterial Hypertension in Pigs Using a Stable Thromboxane A2 Analogue (U46619): Dose Adjustment and Assessment of Hemodynamic Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. biodatacorp.com [biodatacorp.com]
• 11. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Enhancement of α2-adrenoceptor-mediated vasoconstriction by the thromboxane-mimetic U46619 in the porcine isolated ear artery: role of the ERK–MAP kinase signal transduction cascade - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for U-46619 Induced Platelet Aggregation Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂ and a potent thromboxane (B8750289) A₂ (TXA₂) receptor agonist.[1] It is widely utilized in research to study platelet function and aggregation.[2][3] U-46619 mimics the physiological effects of TXA₂, a key mediator in hemostasis and thrombosis, by inducing platelet shape change, aggregation, and vasoconstriction.[1][2] This document provides a detailed protocol for performing a platelet aggregation assay using U-46619, outlines its signaling pathway, and presents relevant quantitative data for experimental design.

Platelet aggregation assays are crucial in vitro tests that measure the ability of platelets to clump together in response to an agonist.[4] These assays are fundamental in diagnosing platelet function disorders, studying the effects of anti-platelet drugs, and understanding the mechanisms of thrombosis.[2][5][6] The protocol described here utilizes light transmission aggregometry (LTA), a common method for monitoring platelet aggregation.[7][8]

Mechanism of Action and Signaling Pathway

U-46619 exerts its effects by binding to and activating the thromboxane A₂ receptor (TP receptor), a G protein-coupled receptor (GPCR) predominantly found on platelets and smooth muscle cells.[9] Upon binding, the TP receptor activates the Gq alpha subunit, which in turn stimulates phospholipase C (PLC).[10] PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two secondary messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).

IP₃ binds to its receptors on the dense tubular system (an endoplasmic reticulum equivalent in platelets), leading to the release of stored calcium (Ca²⁺) into the cytoplasm.[11] The resulting increase in intracellular Ca²⁺ concentration is a critical trigger for platelet activation.[10] This Ca²⁺ influx, along with DAG-mediated activation of protein kinase C (PKC), leads to a cascade of downstream events, including platelet shape change, granule secretion, and the conformational activation of the glycoprotein (B1211001) IIb/IIIa (GPIIb/IIIa) receptor.[6] The activated GPIIb/IIIa receptor binds to fibrinogen, which acts as a bridge between adjacent platelets, leading to the formation of platelet aggregates.[6]

U-46619 Signaling Pathway in Platelets

Caption: U-46619 signaling cascade in human platelets.

Quantitative Data Summary

The following table summarizes key quantitative parameters for U-46619 in platelet function assays. These values can serve as a reference for designing concentration-response experiments.

Parameter	Value	System / Assay	Reference
EC₅₀ (TP Receptor Agonism)	0.035 µM	Platelet Shape Change (Human)	[7]
EC₅₀ (Platelet Aggregation)	0.58 µM	Rabbit Platelets	[7]
Effective Concentration Range	1 nM - 10 µM	General Platelet Aggregation	[7]
Stock Concentration (Commercial)	100 µM	Hart Biologicals	[3]
EC₅₀ (TP Receptor Agonist)	35 nM	General	[9]

Experimental Protocol: U-46619 Induced Platelet Aggregation Assay

This protocol details the measurement of U-46619-induced platelet aggregation in human platelet-rich plasma (PRP) using a light transmission aggregometer.

Materials and Reagents

• U-46619 (Thromboxane A₂ analog)

• 3.2% Sodium Citrate (B86180) solution

• Saline solution (0.9% NaCl)

• Whole blood from healthy, consenting donors who have not taken anti-platelet medication for at least 10 days.

• Pipettes and sterile tips

• Plastic or siliconized glass tubes

• Glass aggregometer cuvettes with magnetic stir bars

• Lumi-aggregometer or platelet aggregometer

• Centrifuge

Experimental Workflow

Caption: Workflow for the U-46619 platelet aggregation assay.

Step-by-Step Procedure

1. Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP)

1.1. Blood Collection: Draw venous blood from healthy donors into tubes containing 3.2% sodium citrate (9 parts blood to 1 part citrate).[7] It is crucial to avoid excessive venous occlusion and process samples within 4 hours of collection.[8] Blood samples should be kept at room temperature.[8]

1.2. PRP Preparation: Centrifuge the citrated whole blood at a low speed (150-200 x g) for 10-20 minutes at room temperature.[4][7] This will separate the blood into three layers: red blood cells at the bottom, a "buffy coat" of white blood cells, and the supernatant, which is the PRP.

1.3. PRP Collection: Carefully aspirate the upper PRP layer without disturbing the buffy coat and transfer it to a clean plastic tube.

1.4. PPP Preparation: Re-centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 10 minutes to pellet the remaining cellular components.[7] The resulting supernatant is the platelet-poor plasma (PPP).

1.5. Platelet Count Adjustment: Perform a platelet count on the PRP. Adjust the platelet concentration to a standardized level, typically 2.5 x 10⁸ platelets/mL, by diluting the PRP with the prepared PPP.[7] This ensures consistency between experiments.

2. Platelet Aggregation Assay

2.1. Instrument Setup: Turn on the platelet aggregometer and allow it to warm up to 37°C.

2.2. Baseline Calibration: Pipette 450 µL of the adjusted PRP into a glass cuvette with a magnetic stir bar. Place the cuvette in the heating block of the aggregometer. Use a separate cuvette with 450 µL of PPP to set the 100% aggregation baseline (maximum light transmission). The PRP cuvette will serve as the 0% aggregation baseline.

2.3. Incubation: Incubate the PRP-containing cuvette at 37°C for 5 minutes in the heating block of the aggregometer to allow the temperature to equilibrate.[7]

2.4. Addition of U-46619: Add 50 µL of the U-46619 solution at the desired final concentration to the PRP cuvette.[7] To generate a concentration-response curve, a range of U-46619 concentrations (e.g., 10 nM to 10 µM) should be tested in separate cuvettes.[7]

2.5. Data Recording: Immediately start recording the change in light transmission for a period of 5-10 minutes.[7] As platelets aggregate, the turbidity of the PRP decreases, allowing more light to pass through, which is recorded as an increase in light transmission.

3. Data Analysis

3.1. Maximum Aggregation: Determine the maximum percentage of aggregation for each concentration of U-46619 tested. This is calculated relative to the 0% (PRP) and 100% (PPP) baselines.

3.2. Concentration-Response Curve: Plot the maximum percentage of aggregation against the logarithm of the U-46619 concentration.

3.3. EC₅₀ Calculation: From the concentration-response curve, calculate the EC₅₀ value, which is the concentration of U-46619 that elicits 50% of the maximal aggregation response.

Conclusion

This document provides a comprehensive guide for conducting a U-46619 induced platelet aggregation assay. By understanding the underlying signaling mechanisms and adhering to a standardized protocol, researchers can obtain reliable and reproducible data on platelet function. This assay is a valuable tool in the fields of hematology, pharmacology, and drug development for investigating platelet pathophysiology and for the preclinical evaluation of novel anti-thrombotic agents.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. biodatacorp.com [biodatacorp.com]
• 3. U46619 | Hart Biologicals [hartbio.co.uk]
• 4. Platelet Aggregation | HE [hematology.mlsascp.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Platelet Aggregometry Testing: Molecular Mechanisms, Techniques and Clinical Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]
• 9. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 10. Prostaglandin endoperoxide/thromboxane A2 receptor desensitization. Cross-talk with adenylate cyclase in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for U-46619 Dose-Response Curve in Isolated Rat Aorta

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for determining the dose-response curve of the thromboxane (B8750289) A2 receptor agonist, U-46619, in isolated rat aortic rings. This ex vivo model is a robust and widely used method to assess the vasoconstrictor potency of compounds and to investigate the underlying physiological and pharmacological mechanisms.

Introduction

U-46619 is a stable synthetic analog of the potent but highly unstable vasoconstrictor, thromboxane A2 (TXA2). It selectively activates thromboxane A2 (TP) receptors, which are G-protein-coupled receptors found on vascular smooth muscle cells.[1] Activation of these receptors initiates a signaling cascade that leads to an increase in intracellular calcium and subsequent smooth muscle contraction, resulting in vasoconstriction.[2][3][4] The isolated rat aorta preparation is a classic pharmacological tool to study the effects of vasoactive substances in a controlled environment, allowing for the determination of key pharmacological parameters such as the EC50 (half-maximal effective concentration) and Emax (maximum effect).[5][6]

Quantitative Data Summary

The following table summarizes the reported EC50 values for U-46619-induced contraction in isolated rat aorta under different experimental conditions. The presence or absence of the endothelium significantly impacts the potency of U-46619, as the endothelium releases vasodilatory factors like nitric oxide.[7]

Preparation	EC50 (M)	Species/Strain	Reference
Thoracic Aorta with Endothelium	6.54 ± 3.02 x 10⁻⁹	Rat	[J Pharmacol Exp Ther. 1991 Aug;258(2):669-75][7]
Thoracic Aorta without Endothelium	4.78 ± 2.14 x 10⁻¹⁰	Rat	[J Pharmacol Exp Ther. 1991 Aug;258(2):669-75][7]
Aortic Rings	2.8 ± 0.2 x 10⁻⁸	Rat	[J Pharmacol Exp Ther. 1992 Nov;263(2):495-502][3]
Aortic Smooth Muscle Cells (Ca²⁺ release)	4.9 ± 1.4 x 10⁻⁸	Rat	[J Pharmacol Exp Ther. 1992 Nov;263(2):495-502][3]

Signaling Pathway of U-46619-Induced Vasoconstriction

U-46619 mediates its vasoconstrictor effect through the activation of the TP receptor, which is coupled to the Gq/11 and G12/13 families of G-proteins. The activation of this pathway leads to smooth muscle contraction through both calcium-dependent and calcium-sensitizing mechanisms.

Caption: U-46619 signaling pathway in vascular smooth muscle.

Experimental Protocol: U-46619 Dose-Response in Isolated Rat Aorta

This protocol outlines the steps for preparing isolated rat aortic rings and generating a cumulative dose-response curve for U-46619.

Materials and Reagents

• Male Sprague-Dawley or Wistar rats (250-300g)

• U-46619 (Thromboxane A2 receptor agonist)

• Pentobarbital (B6593769) sodium or other suitable anesthetic

• Physiological Salt Solution (PSS), e.g., Krebs-Henseleit solution (in mM): NaCl 118, KCl 4.7, CaCl2 2.5, MgSO4 1.2, KH2PO4 1.2, NaHCO3 25, glucose 11.[8]

• Carbogen (B8564812) gas (95% O2 / 5% CO2)

• Distilled water

• Ethanol (for stock solution preparation)

• Phenylephrine (B352888) (PE) or Potassium Chloride (KCl) for assessing vessel viability

• Acetylcholine (B1216132) (ACh) or Carbachol for assessing endothelial integrity

Equipment

• Isolated tissue organ bath system with force-displacement transducers

• Data acquisition system (e.g., PowerLab)

• Dissection microscope

• Surgical instruments (forceps, scissors)

• 37°C water bath

• pH meter

• Analytical balance

Experimental Workflow

Caption: Workflow for isolated rat aorta dose-response experiment.

Detailed Procedure

• Preparation of Solutions:

  • Prepare Krebs-Henseleit solution and ensure it is continuously bubbled with carbogen gas and maintained at 37°C.

  • Prepare a stock solution of U-46619 in a suitable solvent (e.g., ethanol) and make serial dilutions in distilled water or saline on the day of the experiment.

• Tissue Preparation:

  • Anesthetize the rat with an appropriate anesthetic (e.g., intraperitoneal injection of pentobarbital sodium).[9]

  • Perform a thoracotomy and carefully excise the thoracic aorta.[8][9]

  • Immediately place the aorta in a petri dish containing cold, oxygenated Krebs-Henseleit solution.

  • Under a dissection microscope, carefully remove adhering fat and connective tissue.

  • Cut the aorta into rings of approximately 2-4 mm in length.[5]

  • For endothelium-denuded preparations, gently rub the luminal surface of the aortic ring with a fine wire or wooden stick.[5]

• Mounting and Equilibration:

  • Mount the aortic rings in the organ bath chambers filled with oxygenated Krebs-Henseleit solution at 37°C. The rings are suspended between two hooks, one fixed and the other connected to a force transducer.[8]

  • Apply an optimal passive tension (typically 1.5-2.0 g for rat aorta) and allow the tissue to equilibrate for 60-90 minutes.[9] During this period, wash the tissues with fresh Krebs-Henseleit solution every 15-20 minutes.

• Viability and Endothelial Integrity Check:

  • To check the viability of the smooth muscle, contract the aortic rings with a high concentration of KCl (e.g., 60-80 mM) or a standard concentration of phenylephrine (e.g., 10⁻⁶ M).

  • After washing out the contracting agent and allowing the tension to return to baseline, assess the integrity of the endothelium by pre-contracting the rings again with phenylephrine and then adding a cumulative concentration of an endothelium-dependent vasodilator like acetylcholine (e.g., 10⁻⁵ M). A relaxation of >70% indicates intact endothelium. For endothelium-denuded rings, this relaxation should be absent.

• Generation of U-46619 Dose-Response Curve:

  • After the integrity check and a subsequent washout and re-equilibration period, begin the cumulative addition of U-46619 to the organ bath.

  • Start with a low concentration (e.g., 10⁻¹¹ M) and increase the concentration in logarithmic increments (e.g., half-log or full-log units) once the response to the previous concentration has reached a stable plateau.

  • Continue adding U-46619 until a maximal contractile response is achieved and further increases in concentration do not elicit a greater response.

• Data Analysis:

  • Record the isometric tension continuously throughout the experiment.

  • The contractile response to each concentration of U-46619 is typically expressed as a percentage of the maximal contraction induced by a reference agonist (e.g., KCl).

  • Plot the contractile response against the logarithm of the molar concentration of U-46619 to generate a sigmoidal dose-response curve.

  • From this curve, calculate the EC50 and Emax values using non-linear regression analysis (e.g., using GraphPad Prism or similar software).

Conclusion

This document provides a comprehensive guide for studying the dose-response relationship of U-46619 in isolated rat aorta. Adherence to this protocol will enable researchers to obtain reliable and reproducible data on the vasoconstrictor properties of this important pharmacological tool, facilitating further research into the thromboxane A2 receptor and its role in vascular physiology and pathophysiology.

References

• 1. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thromboxane A2 stimulated signal transduction in vascular smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thromboxane A2-induced contraction of rat caudal arterial smooth muscle involves activation of Ca2+ entry and Ca2+ sensitization: Rho-associated kinase-mediated phosphorylation of MYPT1 at Thr-855, but not Thr-697 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. reprocell.com [reprocell.com]
• 6. Isolated rat aorta ring experiment: Significance and symbolism [wisdomlib.org]
• 7. Response of rat thoracic aortic rings to thromboxane mimetic U-46,619: roles of endothelium-derived relaxing factor and thromboxane A2 release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. jmatonline.com [jmatonline.com]
• 9. Vascular responses in aortic rings of a consomic rat panel derived from the Fawn Hooded Hypertensive strain - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring Intracellular Calcium Mobilization with U-46619

Audience: Researchers, scientists, and drug development professionals.

Introduction:

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a potent thromboxane (B8750289) A2 (TP) receptor agonist.[1][2] It is widely utilized in research to investigate the physiological and pathological roles of the thromboxane A2 signaling pathway.[2] Activation of the TP receptor by U-46619 initiates a cascade of intracellular events, primarily through the Gq protein-coupled pathway, leading to a rapid increase in intracellular calcium concentration ([Ca2+]i).[2] This application note provides a detailed protocol for measuring U-46619-induced intracellular calcium mobilization, a key method for studying TP receptor function and for screening potential modulators of this pathway.

Signaling Pathway of U-46619-Induced Calcium Mobilization

U-46619 mediates its effects by binding to the thromboxane A2 (TP) receptor, a G-protein coupled receptor (GPCR).[3] Upon agonist binding, the receptor activates the associated Gq protein, which in turn stimulates phospholipase C (PLC).[2] PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[2] IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum (ER), triggering the release of stored calcium ions into the cytosol.[2][4] This rapid increase in intracellular calcium can be monitored using fluorescent calcium indicators.

U-46619 Gq signaling pathway leading to calcium release.

Experimental Protocol

This protocol outlines the measurement of U-46619-induced intracellular calcium mobilization in a cell line expressing the TP receptor (e.g., HEK293 cells stably expressing the human TP receptor) using a fluorescent calcium indicator such as Fluo-4 AM.[5]

Materials and Reagents

• Cells: HEK293 cells stably expressing the human TP receptor.[5]

• Cell Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS).[5]

• Plates: Black-walled, clear-bottom 96-well plates.[5][6]

• Calcium Indicator: Fluo-4 AM (acetoxymethyl ester).[5][7]

• U-46619 Stock Solution: Prepare a stock solution in a suitable solvent like DMSO or ethanol.[5]

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.[7][8]

• Pluronic F-127: To aid in dye dispersion.[5][7]

• Probenecid (B1678239) (optional): An anion transport inhibitor to improve intracellular dye retention.[7]

• Instrumentation: Fluorometric imaging plate reader or fluorescence microscope with automated injection capabilities.[5][9]

Procedure

• Cell Culture and Plating:

  • Culture HEK293-TP receptor cells under standard conditions (37°C, 5% CO2).

  • Seed the cells onto black-walled, clear-bottom 96-well plates at a density of 40,000 to 80,000 cells per well and grow to confluence.[5][8]

• Preparation of Reagents:

  • U-46619 Working Solutions: Prepare serial dilutions of the U-46619 stock solution in HBSS to achieve the desired final concentrations (e.g., ranging from 1 nM to 10 µM).[5][6] Prepare these at 2x the final desired concentration for addition to the wells.[5]

  • Fluo-4 AM Loading Buffer: Prepare a loading buffer containing 5 µM Fluo-4 AM and 0.02% Pluronic F-127 in HBSS.[5] If using, add probenecid at this stage.

• Loading Cells with Calcium Indicator:

  • Remove the culture medium from the cells and wash each well once with 100 µL of HBSS.[5]

  • Add 100 µL of the Fluo-4 AM loading buffer to each well.[5][8]

  • Incubate the plate for 45-60 minutes at 37°C in the dark.[5][6]

  • After incubation, wash the cells twice with HBSS to remove excess dye.[5]

  • Add 100 µL of HBSS to each well.[5]

• Measurement of Calcium Response:

  • Place the 96-well plate into the fluorometric plate reader.

  • Establish a stable baseline fluorescence reading for each well for a short period.[6]

  • Program the instrument to inject 100 µL of the 2x U-46619 dilutions into the appropriate wells.[5]

  • Measure the change in fluorescence intensity over time (e.g., every second for 2-3 minutes) at an excitation wavelength of ~490 nm and an emission wavelength of ~525 nm.[8][10] The change in fluorescence is proportional to the change in intracellular calcium concentration.[5]

Data Analysis

• Quantify the peak fluorescence response relative to the baseline for each concentration of U-46619.[6]

• Plot the change in fluorescence (or ratio, if using a ratiometric dye like Fura-2) against the log of the U-46619 concentration.

• Fit the data to a sigmoidal dose-response curve to determine the EC50 (the concentration of U-46619 that elicits 50% of the maximal response).[3]

Quantitative Data Summary

The following table summarizes typical quantitative data for U-46619 induced calcium mobilization from various studies.

Parameter	Value	Cell Type / System	Source
EC50 for Ca2+ Mobilization	56 ± 7 nM	HEK 293 cells with wild-type human thromboxane receptor	[3]
EC50 for Contraction	5.5 nM	Rat Aorta	[11]
Typical U-46619 Concentration Range	1 nM to 10 µM	General in vitro studies	[5][6]
Fluo-4 AM Concentration	5 µM	HEK293-TPα cells	[5]
Dye Loading Time	45-60 minutes	HEK293-TPα cells	[5][6]
Dye Loading Temperature	37°C	General	[5][6]

Experimental Workflow Diagram

Workflow for measuring U-46619-induced calcium mobilization.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. ionbiosciences.com [ionbiosciences.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. tandfonline.com [tandfonline.com]
• 10. abcam.com [abcam.com]
• 11. Role of extracellular Ca++ influx via L-type and non-L-type Ca++ channels in thromboxane A2 receptor-mediated contraction in rat aorta - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of U-46619 in Whole Blood Aggregometry: A Detailed Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of U-46619, a stable thromboxane (B8750289) A₂ (TXA₂) mimetic, in whole blood aggregometry. This technique is a powerful tool for investigating platelet function, diagnosing platelet disorders, and evaluating the efficacy of antiplatelet therapies. By utilizing whole blood, impedance aggregometry offers a more physiologically relevant assessment of platelet activity compared to methods using platelet-rich plasma (PRP).

Introduction to U-46619 and Whole Blood Aggregometry

U-46619 is a potent and selective agonist of the thromboxane A₂ receptor (TP receptor).[1] In vivo, TXA₂ is a highly unstable but crucial mediator of platelet activation and aggregation.[2] U-46619, as a stable analog, allows for controlled and reproducible induction of platelet aggregation in vitro.[3] When U-46619 binds to TP receptors on platelets, it initiates a signaling cascade leading to platelet shape change, degranulation, and aggregation.[4][5]

Whole blood aggregometry, particularly the impedance method, measures platelet aggregation by detecting the change in electrical impedance between two electrodes as platelets adhere to them.[6] This method is advantageous as it preserves the natural environment of platelets, including the influence of red and white blood cells, which can impact aggregation.[6] The Multiplate® analyzer is a common platform for this type of analysis.[7]

Quantitative Data Summary

The following tables summarize key quantitative parameters for U-46619 from the literature. It is important to note that optimal concentrations for whole blood aggregometry should be validated in-house.

Table 1: EC₅₀ Values of U-46619 in Platelet-Rich Plasma (PRP)

Parameter	Species	EC₅₀ (nM)	Reference
Platelet Shape Change	Human	275 ± 51	[8]
Platelet Aggregation	Human	~500-800	[9]

Table 2: General Parameters for U-46619

Parameter	Value	Reference
Commercially Available Concentration	100 µM	[3]
Recommended Anticoagulant for Whole Blood Aggregometry	Hirudin	[10]
Typical Incubation Time	3 minutes	[10]
Typical Measurement Time	6 minutes	[10]

Signaling Pathway of U-46619-Induced Platelet Aggregation

U-46619 binding to the TP receptor, a G-protein coupled receptor, primarily activates the Gq/11 and G12/13 pathways.[2][11]

• Gq/11 Pathway: Activation of phospholipase C (PLC) leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺) from the dense tubular system, while DAG activates protein kinase C (PKC).[12]

• G12/13 Pathway: This pathway activates RhoGEFs, leading to the activation of the small GTPase RhoA, which is involved in platelet shape change.[2]

The increase in intracellular Ca²⁺ and activation of PKC are crucial for subsequent platelet degranulation (releasing ADP and more TXA₂) and the conformational change of the GPIIb/IIIa receptor, which enables fibrinogen binding and platelet aggregation.[13]

U-46619 Signaling Pathway in Platelets

Experimental Protocols

A validation study has shown that U-46619 is highly sensitive (92%) and specific (98%) for detecting platelet disorders in whole blood aggregometry.[8] The following protocols are based on established procedures for whole blood impedance aggregometry and should be adapted and validated for specific laboratory conditions.

Protocol 1: Preparation of U-46619 Stock and Working Solutions

Materials:

• U-46619 (e.g., 100 µM stock solution in a suitable solvent)

• Physiological saline (0.9% NaCl) or other appropriate buffer

• Calibrated pipettes and sterile tips

Procedure:

• Stock Solution: If starting from a solid, dissolve U-46619 in a suitable organic solvent like DMSO or ethanol (B145695) to a concentration of 1-10 mM. Aliquot and store at -20°C or below. Commercial solutions are often provided at 100 µM.[3]

• Working Solutions: On the day of the experiment, prepare serial dilutions of the stock solution in physiological saline to achieve the desired final concentrations for the assay. Due to the higher platelet concentration in whole blood compared to PRP, a concentration range of 0.5 µM to 5 µM should be tested to determine the optimal concentration.

Protocol 2: Whole Blood Aggregometry using an Impedance Aggregometer (e.g., Multiplate® Analyzer)

Pre-analytical Considerations:

• Blood Collection: Collect whole blood into tubes containing hirudin as the anticoagulant.[10] Avoid excessive venous occlusion during phlebotomy.

• Sample Handling: Process samples within 4 hours of collection. Store and transport samples at room temperature. Do not refrigerate or freeze whole blood samples.

Experimental Workflow Diagram:

Whole Blood Aggregometry Workflow

Procedure:

• Sample Preparation: Dilute the hirudin-anticoagulated whole blood 1:1 with 0.9% saline. For example, mix 300 µL of whole blood with 300 µL of saline.[10]

• Incubation: Pipette the diluted blood sample into the test cuvette and incubate for 3 minutes at 37°C in the instrument.[10]

• Agonist Addition: Add a small volume (typically 20 µL) of the U-46619 working solution to the cuvette to achieve the desired final concentration.

• Measurement: Immediately start the measurement of platelet aggregation. The instrument will record the change in impedance over a set period, typically 6 minutes.[10] The results are usually expressed as aggregation units (U) plotted against time, with the area under the curve (AUC) being a key parameter.

• Data Analysis: Analyze the aggregation curve. Key parameters include the maximum aggregation (in Ohms or U) and the area under the curve.

Troubleshooting and Considerations

• No or Low Response:

  • U-46619 Concentration: The concentration of U-46619 may be too low. Perform a dose-response curve to determine the optimal concentration for your system.

  • Platelet Dysfunction: The donor may have a platelet function disorder or be on antiplatelet medication.

  • Reagent Stability: Ensure U-46619 has been stored correctly and that working solutions are freshly prepared.

• High Variability:

  • Pre-analytical Variables: Inconsistent blood collection techniques or sample handling can lead to variability.

  • Hematocrit and Platelet Count: Impedance aggregometry can be influenced by the hematocrit and platelet count.[6] Results should be interpreted with these parameters in mind. Some studies suggest adjusting the U-46619 dose based on the hematocrit.[8]

• Reference Range: Each laboratory should establish its own reference range for U-46619-induced whole blood aggregation based on a healthy local population, as values can vary between instruments and populations.[14]

Conclusion

U-46619 is a valuable tool for assessing the thromboxane pathway of platelet activation in a physiologically relevant whole blood system. While a standardized, commercially available test kit for U-46619 in whole blood aggregometry is not yet widely established, the protocols and data presented here provide a strong foundation for researchers to develop and validate this assay in their own laboratories. Careful optimization of the U-46619 concentration and in-house establishment of reference ranges are critical for obtaining reliable and reproducible results.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. U46619 | Hart Biologicals [hartbio.co.uk]
• 4. academic.oup.com [academic.oup.com]
• 5. biodatacorp.com [biodatacorp.com]
• 6. An assessment of whole blood impedance aggregometry using blood from normal subjects and haemodialysis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. diagnostics.roche.com [diagnostics.roche.com]
• 8. Regulation of thromboxane receptor activation in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Multiplate Analyzer | Thoracic Key [thoracickey.com]
• 11. Mechanisms of platelet activation: thromboxane A2 as an amplifying signal for other agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Reference intervals for platelet aggregation assessed by multiple electrode platelet aggregometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Reference range determination for whole-blood platelet aggregation using the Multiplate analyzer - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Light Transmission Aggregometry Protocol Using U-46619

For Researchers, Scientists, and Drug Development Professionals

Introduction

Light Transmission Aggregometry (LTA) is a widely used laboratory method to assess platelet function. It measures the increase in light transmission through a suspension of platelet-rich plasma (PRP) as platelets aggregate in response to an agonist. U-46619, a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH₂, is a potent thromboxane (B8750289) A₂ (TXA₂) receptor agonist commonly used in platelet research.[1][2] It reliably induces platelet aggregation by mimicking the action of endogenous TXA₂, making it a valuable tool for studying platelet activation pathways, identifying platelet disorders, and screening for antiplatelet drugs.[1][3] These application notes provide a detailed protocol for utilizing U-46619 in LTA to assess platelet function.

U-46619 activates platelets by binding to the thromboxane A₂ receptor (TP receptor), a G-protein coupled receptor. This binding primarily activates Gq proteins, leading to a signaling cascade that results in increased intracellular calcium levels, platelet shape change, and ultimately, aggregation.[4][5]

Data Presentation

The following tables summarize key quantitative data for performing LTA with U-46619.

Table 1: Reagent and Sample Preparation

Parameter	Value	Notes
Anticoagulant	3.2% (0.109 M) or 3.8% (0.129 M) buffered sodium citrate (B86180)	Blood to anticoagulant ratio of 9:1.[6][7][8]
PRP Centrifugation	150-200 x g for 15-20 minutes at room temperature	To separate platelet-rich plasma from whole blood.[6][9]
PPP Centrifugation	1500-2000 x g for 15 minutes at room temperature	To obtain platelet-poor plasma for baseline correction.[6][9]
Platelet Count Adjustment	2.5 x 10⁸ platelets/mL	Adjust PRP with PPP if necessary.[9]
U-46619 Stock Solution	1-10 mM in DMSO or ethanol	Store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.[10]
U-46619 Working Solutions	Serial dilutions in PBS or saline	Prepare fresh for each experiment.[6]

Table 2: Experimental Parameters and Expected Values

Parameter	Value	Notes
Incubation Temperature	37°C	Essential for physiological platelet function.[6][9]
Stirring Speed	900-1200 rpm	Continuous stirring is crucial for platelet aggregation.[7]
U-46619 Final Concentration Range	1 nM - 10 µM	A dose-response curve is recommended to determine the optimal concentration.[6][9]
Recording Time	5-10 minutes	To capture the full aggregation response.[6][9]
EC₅₀ for Human Platelet Aggregation	~0.035 µM - 1.31 µM	Can vary depending on experimental conditions and donor variability.[9][10]

Experimental Protocol

This protocol details the methodology for performing LTA using U-46619 to induce platelet aggregation.

Materials:

• Human whole blood from healthy, consenting donors who have not taken antiplatelet medication.

• 3.2% or 3.8% buffered sodium citrate.

• U-46619.

• DMSO or ethanol.

• Phosphate-buffered saline (PBS) or saline.

• Light transmission aggregometer.

• Aggregometer cuvettes with stir bars.

• Pipettes and tips.

• Centrifuge.

Procedure:

1. Blood Collection and PRP Preparation: a. Collect whole blood into tubes containing sodium citrate (9:1 blood to anticoagulant ratio).[6] b. Gently mix the blood by inversion. Samples should be processed within 4 hours and kept at room temperature.[11] c. Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain PRP.[6][9] d. Carefully transfer the upper PRP layer to a clean polypropylene (B1209903) tube. e. Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain platelet-poor plasma (PPP).[6][9] f. Keep both PRP and PPP at room temperature until use.

2. U-46619 Preparation: a. Prepare a stock solution of U-46619 in DMSO or ethanol.[6] b. On the day of the experiment, prepare serial dilutions of the U-46619 stock solution in PBS or saline to achieve the desired final concentrations in the PRP.[6]

3. LTA Measurement: a. Pipette the appropriate volume of PRP (e.g., 450 µL) into an aggregometer cuvette containing a stir bar.[9] b. Place the cuvette in the heating block of the aggregometer at 37°C and allow it to equilibrate for at least 5 minutes.[6][9] c. Set the baseline (0% aggregation) with the PRP cuvette. d. Set the 100% aggregation level using a cuvette with the same volume of PPP.[6] e. Add a small volume (e.g., 50 µL) of the U-46619 working solution to the PRP to initiate aggregation.[9] f. Record the change in light transmission for 5-10 minutes.[6][9] The aggregation is quantified as the maximum percentage change in light transmission.

Visualizations

U-46619 Signaling Pathway in Platelets

Caption: Signaling pathway of U-46619-induced platelet activation.

Experimental Workflow for LTA using U-46619

Caption: Experimental workflow for Light Transmission Aggregometry.

References

• 1. U46619 | Hart Biologicals [hartbio.co.uk]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. biodatacorp.com [biodatacorp.com]
• 4. Prostaglandin endoperoxide/thromboxane A2 receptor desensitization. Cross-talk with adenylate cyclase in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Platelet Aggregometry Testing: Molecular Mechanisms, Techniques and Clinical Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. de-vhl.nl [de-vhl.nl]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]

Application Notes and Protocols for Assessing U-46619-Induced p38 MAPK Activation

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and acts as a potent thromboxane (B8750289) A2 (TP) receptor agonist.[1] Activation of the TP receptor, a G-protein coupled receptor (GPCR), by U-46619 initiates a cascade of intracellular signaling events, including the activation of the p38 mitogen-activated protein kinase (MAPK) pathway. The p38 MAPK signaling cascade is a crucial regulator of cellular responses to stress and inflammatory stimuli, playing a significant role in processes such as inflammation, apoptosis, and cell differentiation. Therefore, accurate assessment of U-46619-induced p38 MAPK activation is critical for understanding its physiological and pathological roles and for the development of therapeutic agents targeting this pathway.

These application notes provide detailed protocols for three common methods to assess the activation of p38 MAPK following stimulation with U-46619: Western Blotting, Enzyme-Linked Immunosorbent Assay (ELISA), and Immunofluorescence Microscopy.

Signaling Pathway of U-46619-Induced p38 MAPK Activation

U-46619 binds to the thromboxane A2 receptor (TP receptor), a G-protein coupled receptor. This binding event can activate two main G-protein families: Gq and G12/13.[2][3][4]

• Gq Pathway: Activation of Gq leads to the activation of phospholipase C (PLC), which in turn generates inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). This cascade results in the activation of Protein Kinase C (PKC) and subsequent downstream signaling that can contribute to p38 MAPK activation.

• G12/13 Pathway: Activation of G12/13 proteins engages Rho GTPases, which can also lead to the activation of downstream kinases that converge on the p38 MAPK pathway.

Ultimately, these pathways lead to the phosphorylation of p38 MAPK at Threonine 180 and Tyrosine 182, which is the hallmark of its activation.

U-46619 induced p38 MAPK signaling pathway.

Data Presentation

The following tables summarize representative quantitative data for U-46619-induced p38 MAPK phosphorylation. The actual values may vary depending on the cell type, experimental conditions, and detection method.

Table 1: Dose-Dependent Activation of p38 MAPK by U-46619.

U-46619 Concentration (µM)	Phospho-p38 MAPK (Fold Change vs. Control)
0 (Vehicle)	1.0
0.01	1.8 ± 0.2
0.1	3.5 ± 0.4
1	5.2 ± 0.6
10	5.5 ± 0.5

Data are represented as mean ± standard deviation from at least three independent experiments. Fold change is calculated relative to the vehicle-treated control.

Table 2: Time-Course of p38 MAPK Activation by U-46619 (1 µM).

Time (minutes)	Phospho-p38 MAPK (Fold Change vs. 0 min)
0	1.0
5	2.5 ± 0.3
15	4.8 ± 0.5
30	3.9 ± 0.4
60	2.1 ± 0.2

Data are represented as mean ± standard deviation from at least three independent experiments. Fold change is calculated relative to the 0-minute time point.

Experimental Protocols

Western Blotting for Phospho-p38 MAPK

Western blotting is a widely used technique to detect the phosphorylation status of p38 MAPK. This protocol outlines the steps for cell stimulation, protein extraction, and immunoblotting.

Western Blotting experimental workflow.

Materials:

• Cell culture reagents

• U-46619 (Tocris, Cayman Chemical, or equivalent)

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (5% non-fat dry milk or 5% BSA in TBST)

• Primary antibody: Rabbit anti-phospho-p38 MAPK (Thr180/Tyr182)

• Primary antibody: Rabbit or mouse anti-total p38 MAPK (for loading control)

• Secondary antibody: HRP-conjugated anti-rabbit or anti-mouse IgG

• Chemiluminescent substrate (ECL)

• Imaging system

Protocol:

• Cell Culture and Stimulation:

  • Plate cells at an appropriate density and allow them to adhere overnight.

  • Serum-starve the cells for 4-6 hours before stimulation, if necessary.

  • Prepare a stock solution of U-46619 in a suitable solvent (e.g., DMSO).

  • Treat cells with varying concentrations of U-46619 (e.g., 0.01-10 µM) for a fixed time (e.g., 15 minutes) for a dose-response experiment.

  • For a time-course experiment, treat cells with a fixed concentration of U-46619 (e.g., 1 µM) for different durations (e.g., 0, 5, 15, 30, 60 minutes).

  • Include a vehicle-treated control group.

• Cell Lysis and Protein Quantification:

  • After treatment, wash the cells twice with ice-cold PBS.

  • Add ice-cold lysis buffer to the cells and incubate on ice for 15-30 minutes.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant to a new tube and determine the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize the protein concentration of all samples with lysis buffer.

  • Add Laemmli sample buffer to each lysate and boil at 95°C for 5 minutes.

  • Load equal amounts of protein (20-30 µg) per lane onto an SDS-PAGE gel.

  • Run the gel to separate the proteins by size.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-p38 MAPK (diluted in blocking buffer) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the chemiluminescent substrate and capture the signal using an imaging system.

  • Strip the membrane and re-probe with an antibody against total p38 MAPK as a loading control.

• Data Analysis:

  • Quantify the band intensities using densitometry software (e.g., ImageJ).

  • Normalize the phospho-p38 MAPK signal to the total p38 MAPK signal for each sample.

  • Calculate the fold change in phosphorylation relative to the control group.

ELISA for Phospho-p38 MAPK

ELISA provides a quantitative and high-throughput method for measuring p38 MAPK phosphorylation.

ELISA experimental workflow.

Materials:

• Cell-based ELISA kit for phospho-p38 MAPK (e.g., from R&D Systems, Abcam, or Thermo Fisher Scientific)

• 96-well cell culture plates

• U-46619

• Wash buffers and reagents provided with the kit

• Microplate reader

Protocol:

• Cell Seeding and Stimulation:

  • Seed cells in a 96-well plate at a density of 10,000-30,000 cells per well and culture overnight.

  • Treat the cells with U-46619 as described in the Western blotting protocol.

• Cell Fixation and Permeabilization:

  • After stimulation, aspirate the media and fix the cells with the fixing solution provided in the kit for 20 minutes at room temperature.

  • Wash the wells with wash buffer.

  • Add quenching solution for 20 minutes, then wash.

  • Block the wells for 1-2 hours at room temperature.

• Antibody Incubation and Detection:

  • Incubate the cells with the primary antibody (anti-phospho-p38 MAPK) overnight at 4°C.

  • Wash the wells.

  • Incubate with the HRP-conjugated secondary antibody for 1-2 hours at room temperature.

  • Wash the wells.

  • Add the substrate solution and incubate in the dark for 30 minutes.

  • Add the stop solution.

• Data Analysis:

  • Measure the absorbance at 450 nm using a microplate reader.

  • Normalize the readings to the total p38 MAPK levels or cell number if performing a parallel assay.

  • Calculate the fold change in absorbance relative to the control group.

Immunofluorescence for p38 MAPK Nuclear Translocation

Upon activation, a significant portion of p38 MAPK translocates from the cytoplasm to the nucleus. This can be visualized using immunofluorescence microscopy.

Immunofluorescence experimental workflow.

Materials:

• Cells grown on glass coverslips

• U-46619

• 4% paraformaldehyde in PBS

• 0.1% Triton X-100 in PBS

• Blocking solution (e.g., 5% BSA in PBS)

• Primary antibody: Rabbit anti-phospho-p38 MAPK (Thr180/Tyr182)

• Secondary antibody: Fluorophore-conjugated anti-rabbit IgG (e.g., Alexa Fluor 488)

• DAPI (4',6-diamidino-2-phenylindole) for nuclear counterstaining

• Mounting medium

• Fluorescence microscope

Protocol:

• Cell Culture and Stimulation:

  • Grow cells on sterile glass coverslips in a petri dish.

  • Stimulate the cells with U-46619 as described in the Western blotting protocol. A time-course of 0, 15, and 30 minutes is often effective.

• Fixation and Permeabilization:

  • Wash the cells with PBS.

  • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

  • Wash three times with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 for 10 minutes.

  • Wash three times with PBS.

• Immunostaining:

  • Block the cells with blocking solution for 1 hour at room temperature.

  • Incubate with the primary antibody against phospho-p38 MAPK (diluted in blocking solution) for 1-2 hours at room temperature or overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with the fluorophore-conjugated secondary antibody (diluted in blocking solution) for 1 hour at room temperature in the dark.

  • Wash three times with PBS.

  • Incubate with DAPI solution for 5 minutes to stain the nuclei.

  • Wash with PBS.

• Imaging:

  • Mount the coverslips onto microscope slides using mounting medium.

  • Visualize the cells using a fluorescence microscope.

  • Capture images of the phospho-p38 MAPK signal (e.g., green fluorescence) and the DAPI signal (blue fluorescence).

  • An overlay of the images will show the localization of activated p38 MAPK in relation to the nucleus.

Conclusion

The methods described in these application notes provide robust and reliable approaches for assessing the activation of p38 MAPK in response to the thromboxane A2 receptor agonist U-46619. The choice of method will depend on the specific research question, available equipment, and desired throughput. Western blotting provides semi-quantitative data on protein phosphorylation, ELISA offers a high-throughput quantitative analysis, and immunofluorescence allows for the visualization of the subcellular localization of the activated kinase. By employing these techniques, researchers can gain valuable insights into the signaling mechanisms of U-46619 and its role in various physiological and pathological processes.

References

• 1. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 2. RhoA downstream of Gq and G12/13 Pathways regulates Protease-activated Receptor-mediated dense granule release in platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Gq and G12 Families of Heterotrimeric G Proteins Report Functional Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thromboxane A2 receptor-mediated G12/13-dependent glial morphological change - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

U-46619 Technical Support Center: Stability and Handling in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability and degradation of U-46619 in aqueous solutions. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: How should I prepare aqueous solutions of U-46619 for my experiments?

A1: Due to the limited stability of U-46619 in aqueous solutions, it is crucial to prepare fresh solutions for each experiment.[1] U-46619 is sparingly soluble in aqueous buffers.[2] For maximum solubility, it is recommended to first dissolve U-46619 in an organic solvent like DMSO or ethanol (B145695) to create a high-concentration stock solution.[3] This stock solution can then be diluted with the appropriate aqueous buffer or isotonic saline to the desired final concentration just prior to use.[4] Ensure that the residual amount of the organic solvent is insignificant, as it may have physiological effects at low concentrations.[2]

Q2: What is the recommended storage condition for U-46619?

A2: U-46619 is typically supplied as a solution in methyl acetate (B1210297) or as a solid.[4] Upon receipt, it should be stored at -20°C in its original packaging.[5] For long-term storage, -20°C is the recommended temperature.[5] Stock solutions prepared in organic solvents such as DMSO or ethanol can be stored at -20°C for at least one month or at -80°C for up to six months.[3][6] To avoid degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use volumes.[3] It is not recommended to store aqueous solutions of U-46619 for more than one day.[2]

Q3: What is the stability of U-46619 in aqueous solutions?

Q4: What are the potential degradation products of U-46619 in aqueous solutions?

A4: Detailed information on the specific degradation products of U-46619 in aqueous solutions is not extensively documented in publicly available literature. The instability of prostaglandin (B15479496) analogues in aqueous solutions is often due to hydrolysis.[8]

Q5: My experiment with U-46619 is giving inconsistent results. What could be the cause?

A5: Inconsistent results with U-46619 can stem from several factors related to its stability and handling:

• Degradation of Aqueous Solutions: As mentioned, U-46619 is unstable in aqueous solutions. Ensure that you are preparing fresh solutions for each experiment.

• Improper Storage: Verify that the compound and its stock solutions are stored at the recommended temperatures (-20°C or -80°C) and protected from moisture.[5]

• Repeated Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles of your stock solution by preparing single-use aliquots.[3]

• Incorrect Solution Preparation: Ensure the compound is fully dissolved in the organic solvent before diluting it into your aqueous experimental buffer.

• Biological Variability: Be aware that there can be inter-individual variability in the response of biological samples (e.g., platelets) to TP receptor agonists.[3]

Data Summary

Parameter	Value/Recommendation	Source(s)
Storage Temperature	-20°C (short and long-term)	[5]
Stock Solution Storage	-20°C for ≥ 1 month; -80°C for up to 6 months (in organic solvent)	[3][6]
Aqueous Solution Stability	Unstable; prepare fresh for each use. Do not store for more than one day.	[1][2][7]
Solubility in PBS (pH 7.2)	Approximately 1-2 mg/mL	[2][4]
Solubility in Organic Solvents	Soluble in methyl acetate, DMSO, and ethanol.	[4]

Experimental Protocols

Protocol: Preparation of U-46619 Working Solution

• Equilibrate: Allow the vial of U-46619 (solid or in organic solvent) to reach room temperature before opening to prevent condensation.

• Prepare Stock Solution: If starting from a solid, dissolve U-46619 in an appropriate anhydrous organic solvent such as DMSO or ethanol to a high concentration (e.g., 10 mM). If supplied in a solvent, this can be used directly as the stock.

• Aliquot and Store: Aliquot the stock solution into single-use vials and store at -20°C or -80°C.

• Prepare Working Solution: Immediately before the experiment, thaw a single aliquot of the stock solution. Dilute the stock solution to the final desired concentration using the appropriate pre-warmed aqueous buffer (e.g., PBS, Tyrode's solution). Ensure thorough mixing.

Protocol: Assessment of U-46619-Induced Platelet Aggregation

This protocol provides a general workflow for a light transmission aggregometry (LTA) experiment.

• Prepare Platelet-Rich Plasma (PRP): Collect whole blood into tubes containing an anticoagulant (e.g., 3.2% sodium citrate). Centrifuge the blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to obtain PRP.

• Prepare Platelet-Poor Plasma (PPP): Centrifuge the remaining blood at a higher speed (e.g., 1500-2000 x g) for 10-15 minutes to obtain PPP, which will be used as a reference (100% aggregation).

• Set up Aggregometer: Calibrate the aggregometer with PRP (0% aggregation) and PPP (100% aggregation) according to the manufacturer's instructions.

• Perform Assay:

  • Pipette a known volume of PRP into a cuvette with a stir bar and place it in the aggregometer at 37°C.

  • Add the freshly prepared U-46619 working solution to the PRP to achieve the desired final concentration.

  • Record the change in light transmission for a set period (typically 5-10 minutes) to measure platelet aggregation.

• Data Analysis: Determine the maximum percentage of aggregation for each concentration of U-46619.

Visualizations

Caption: Experimental workflow for assessing U-46619-induced platelet aggregation.

Caption: Signaling pathway of U-46619 via the Thromboxane A2 receptor.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. apexbt.com [apexbt.com]
• 5. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. U46619 | Hart Biologicals [hartbio.co.uk]
• 8. Aqueous Prostaglandin Eye Drop Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Aqueous Prostaglandin Eye Drop Formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The stability of prostaglandin E1 in dilute physiological solutions at 37 degrees C - PubMed [pubmed.ncbi.nlm.nih.gov]

how to prevent U-46619 from precipitating in buffer

Technical Support Center: U-46619

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the thromboxane (B8750289) A2 mimetic, U-46619.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for preparing U-46619 solutions in aqueous buffers to avoid precipitation?

A1: Due to its sparingly soluble nature in aqueous solutions, it is highly recommended to first prepare a concentrated stock solution of U-46619 in an organic solvent.[1][2] Subsequently, this stock solution can be diluted to the final working concentration in your experimental buffer immediately before use.

Q2: What are suitable organic solvents for preparing a U-46619 stock solution?

A2: Dimethyl sulfoxide (B87167) (DMSO), ethanol, and dimethylformamide (DMF) are all suitable solvents for preparing concentrated stock solutions of U-46619.[1][2] The solubility in these solvents is approximately 100 mg/mL.[1][2]

Q3: What is the solubility of U-46619 in standard aqueous buffers?

A3: The solubility of U-46619 in phosphate-buffered saline (PBS) at pH 7.2 is approximately 1-2 mg/mL.[1][2] Exceeding this concentration in aqueous solutions is likely to result in precipitation.

Q4: For how long can I store U-46619 solutions?

A4: Stock solutions of U-46619 in organic solvents (DMSO or ethanol) should be aliquoted and stored at -20°C or -80°C. At -20°C, the stock solution is stable for about one month, while at -80°C, it can be stored for up to six months.[3] It is strongly advised to avoid repeated freeze-thaw cycles.[4] Aqueous working solutions of U-46619 are unstable and should be prepared fresh for each experiment and any unused solution should be discarded at the end of the day.[1][4]

Q5: What is the primary mechanism of action of U-46619?

A5: U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2 and acts as a potent thromboxane A2 (TP) receptor agonist.[5][6] The activation of TP receptors, which are G-protein coupled receptors, initiates a signaling cascade leading to physiological responses such as platelet aggregation and smooth muscle contraction.[5][6]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Precipitation observed in the aqueous buffer	The concentration of U-46619 exceeds its solubility limit in the aqueous buffer.	Ensure the final concentration in the aqueous buffer does not exceed 1 mg/mL. Prepare a higher concentration stock solution in an organic solvent (e.g., DMSO) and dilute it to the final working concentration in the buffer just before the experiment. Sonication may also help in dissolving the compound.[4]
The aqueous solution was stored before use.	U-46619 is not stable in aqueous solutions. Always prepare the working solution fresh for each experiment and discard any unused solution.[1][4]
The buffer pH is not optimal.	While specific data is limited, the solubility of acidic compounds like U-46619 can be pH-dependent. Ensure your buffer pH is compatible with your experimental system and consider testing slight variations if precipitation persists.
Inconsistent or no biological activity	Degradation of U-46619 in the aqueous working solution.	Prepare fresh aqueous working solutions of U-46619 immediately before each experiment. Do not store U-46619 in aqueous buffers.[4]
Improper storage of the stock solution.	Ensure stock solutions are stored at -20°C or -80°C in a suitable organic solvent and are not subjected to frequent freeze-thaw cycles. Use aliquots for single experiments.[3][4]
Batch-to-batch variability of U-46619.	If you suspect batch-to-batch variability, it is advisable to test a new batch against a previously validated one to ensure consistent activity. Always refer to the certificate of analysis for the specific batch.[4]
Presence of the less active 5-trans isomer.	Check the certificate of analysis for the purity of your batch. If the presence of isomers is a concern, consider purchasing from a different supplier or performing purification.[7]
Unexpected off-target effects	U-46619 is activating other prostanoid receptors at high concentrations.	While U-46619 is a selective TP receptor agonist, at very high concentrations, off-target effects can occur. It is recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental conditions and use the lowest effective concentration.

Experimental Protocols

Protocol 1: Preparation of U-46619 Stock and Working Solutions

This protocol describes the preparation of a 10 mM stock solution of U-46619 in DMSO and subsequent dilution to a working concentration in an aqueous buffer.

Materials:

• U-46619

• Dimethyl sulfoxide (DMSO), anhydrous

• Experimental aqueous buffer (e.g., PBS, pH 7.2)

• Microcentrifuge tubes

• Pipettes and sterile tips

Procedure:

• Stock Solution Preparation (10 mM):

  • Allow the vial of U-46619 to equilibrate to room temperature before opening.

  • Reconstitute the U-46619 in anhydrous DMSO to a final concentration of 10 mM. For example, for 1 mg of U-46619 (MW: 350.5 g/mol ), add 285.3 µL of DMSO.

  • Vortex briefly to ensure complete dissolution.

  • Aliquot the stock solution into smaller volumes in microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[3]

• Working Solution Preparation:

  • On the day of the experiment, thaw one aliquot of the 10 mM U-46619 stock solution.

  • Dilute the stock solution to the desired final working concentration in your pre-warmed experimental aqueous buffer. For example, to prepare a 1 µM working solution, you can perform a serial dilution.

  • Use the freshly prepared working solution immediately. Do not store the aqueous solution.[1][4]

Visualizations

Caption: U-46619 signaling pathway leading to physiological responses.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. biodatacorp.com [biodatacorp.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. biodatacorp.com [biodatacorp.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: U-46619 Off-Target Effects in Cellular Assays

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the off-target effects of U-46619 in cellular assays.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of U-46619?

U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2.[1] Its primary and well-characterized mechanism of action is as a potent and selective agonist for the thromboxane (B8750289) A2 (TP) receptor, which is a G-protein coupled receptor.[1][2] Activation of the TP receptor by U-46619 initiates a signaling cascade that leads to various physiological responses, most notably platelet aggregation and smooth muscle contraction.[1][2]

Q2: What are the known off-target effects of U-46619?

While U-46619 is primarily a TP receptor agonist, it has been reported to exhibit several off-target effects, which can lead to unexpected results in cellular assays. The most documented off-target effects include:

• Inhibition of microsomal prostaglandin E synthase-1 (mPGES-1): This can alter the prostaglandin profile in your experimental system.[2]

• Inhibition of calcium-activated potassium (KCa) channels: This effect has been observed in coronary arteries.[2]

• Potentiation of norepinephrine-induced vasoconstriction: This may occur independently of TP receptor activation.[2]

Q3: How can I differentiate between on-target and off-target effects in my experiments?

The most effective method to distinguish between on-target TP receptor-mediated effects and off-target effects is to use a selective TP receptor antagonist. Commonly used antagonists include SQ29548 and GR32191. If the observed effect of U-46619 is blocked or significantly attenuated in the presence of a TP receptor antagonist, it is likely an on-target effect. Conversely, if the effect persists, it is indicative of an off-target mechanism.[2]

Q4: What are the typical working concentrations for U-46619?

The effective concentration of U-46619 varies depending on the biological system and the specific response being measured. For on-target effects like platelet aggregation and vasoconstriction, concentrations in the nanomolar to low micromolar range are typically used.[2] For example, the EC50 for U-46619 as a TP receptor agonist is approximately 35 nM.[2][3] However, off-target effects may manifest at higher concentrations.[2] It is crucial to perform a dose-response curve to determine the optimal concentration range for your specific application and to identify potential concentration-dependent off-target effects.[2]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Inconsistent or unexpected results with U-46619.	Combination of on-target and off-target effects, or experimental variability.	1. Confirm On-Target Activity: Co-incubate your system with a selective TP receptor antagonist (e.g., SQ29548) before adding U-46619. Abolishment of the effect confirms TP receptor mediation.[2] 2. Perform a Dose-Response Curve: This will help identify different concentration ranges for on-target versus potential off-target effects.[2] 3. Use Appropriate Controls: Always include positive (e.g., another known TP receptor agonist) and negative (vehicle) controls in your experiments.
Observed vasoconstriction is not fully blocked by a TP receptor antagonist.	This may indicate an off-target effect, such as the potentiation of endogenous norepinephrine (B1679862) signaling.[2]	1. Investigate Adrenergic Pathway: Use an alpha-adrenergic receptor antagonist (e.g., phentolamine) in combination with the TP receptor antagonist to see if the residual effect is blocked. 2. Control for Neurotransmitter Release: In tissue bath experiments, consider pretreating with agents that deplete or block the release of endogenous vasoconstrictors.
Unexpected changes in prostaglandin profiles, specifically a decrease in PGE2.	This is likely due to the off-target inhibition of microsomal prostaglandin E synthase-1 (mPGES-1).[2]	1. Measure Prostaglandin Levels: Use ELISA or LC-MS/MS to quantify levels of various prostaglandins (B1171923) (PGE2, PGF2α, etc.) in your experimental system with and without U-46619. 2. Perform mPGES-1 Activity Assay: If possible, conduct a direct enzymatic assay to measure mPGES-1 activity in the presence of U-46619.
Alterations in cellular membrane potential or ion channel activity not explained by TP receptor signaling.	This could be due to the off-target inhibition of KCa channels.[2]	1. Patch-Clamp Electrophysiology: Directly measure the activity of KCa channels in the presence and absence of U-46619. 2. Use Specific Channel Blockers/Openers: Use known KCa channel blockers (e.g., apamin, charybdotoxin) and openers to characterize the observed effect.

Quantitative Data Summary

The following tables summarize the quantitative data for both on-target and off-target effects of U-46619.

Table 1: On-Target Activity of U-46619

Effect	System	EC50 / Concentration
TP Receptor Agonism	General	~35 nM
Platelet Shape Change	Human Platelets	0.035 µM[4]
MLCP	Human Platelets	0.057 µM[4]
Serotonin Release	Human Platelets	0.536 µM[4]
Fibrinogen Receptor Binding	Human Platelets	0.53 µM[4]
Platelet Aggregation	Human Platelets	1.31 µM[4]
Bronchoconstriction (Small Airways)	Rat Lung Slices	6.9 nM[5]
Bronchoconstriction (Large Airways)	Rat Lung Slices	66 nM[5]

Table 2: Off-Target Activity of U-46619

Effect	System	Observed Concentration / Effect
mPGES-1 Inhibition	Not Specified	Data on specific IC50 values are limited.
KCa Channel Inhibition	Pig Coronary Artery	50-150 nM decreased channel open probability by 15-80%.[6]
Norepinephrine Efflux Potentiation	Rabbit Vas Deferens	100 nM maximally enhanced adrenergic force generation by 135 ± 24%.[3]
Norepinephrine Contraction Potentiation	Rabbit Vas Deferens	Potentiated maximal contractile effects of norepinephrine by 16 ± 4%.[3]

Key Experimental Protocols

Protocol 1: Assessment of On-Target Vasoconstriction and Differentiation from Off-Target Effects

Objective: To measure the vasoconstrictor response to U-46619 and determine the contribution of TP receptor activation.

Methodology:

• Tissue Preparation: Isolate segments of a suitable blood vessel (e.g., rat aorta) and mount them in an organ bath or wire myograph system containing physiological salt solution, maintained at 37°C and gassed with 95% O2 / 5% CO2.[2]

• Equilibration: Allow the tissues to equilibrate under a resting tension until a stable baseline is achieved.

• Control Response: Elicit a reference contraction with a standard agent (e.g., potassium chloride) to ensure tissue viability.

• Experimental Groups:

  • Group 1 (On-Target): Generate a cumulative concentration-response curve for U-46619.

  • Group 2 (Off-Target Control): Pre-incubate the tissue with a selective TP receptor antagonist (e.g., SQ29548) for a sufficient time before generating the U-46619 concentration-response curve.

• Data Analysis: Compare the concentration-response curves between Group 1 and Group 2. A rightward shift or complete inhibition of the curve in Group 2 indicates an on-target, TP receptor-mediated effect. Any remaining response in Group 2 may be attributed to off-target actions.

Protocol 2: Platelet Aggregation Assay

Objective: To evaluate the effect of U-46619 on platelet aggregation.

Methodology:

• Platelet Preparation: Prepare platelet-rich plasma (PRP) or washed platelets from whole blood. Adjust the platelet count to a standardized concentration.[7]

• Instrumentation: Use a light transmission aggregometer.

• Assay Procedure:

  • Pipette adjusted PRP into an aggregometer cuvette with a magnetic stir bar.

  • Incubate at 37°C for 5 minutes.[7]

  • Add U-46619 solution at the desired final concentration.[7]

  • Record the change in light transmission for 5-10 minutes, which corresponds to platelet aggregation.[7]

• Off-Target Control: To confirm on-target effects, pre-incubate a separate aliquot of PRP with a TP receptor antagonist before the addition of U-46619.

• Data Analysis: Determine the maximum percentage of aggregation for each concentration and calculate the EC50 from the resulting concentration-response curve.[7]

Protocol 3: mPGES-1 Inhibition Assay

Objective: To assess the inhibitory effect of U-46619 on mPGES-1 activity.

Methodology:

• Enzyme and Substrate Preparation: Use a source of mPGES-1, such as recombinant human mPGES-1 or microsomes isolated from cells overexpressing the enzyme. The substrate is prostaglandin H2 (PGH2).

• Assay Procedure:

  • Pre-incubate the mPGES-1 enzyme with varying concentrations of U-46619 (and a vehicle control).

  • Initiate the enzymatic reaction by adding PGH2.

  • Incubate for a defined period at a controlled temperature.

  • Stop the reaction, typically by adding a stop solution.

• Quantification of PGE2: Measure the amount of PGE2 produced using a validated method such as ELISA or LC-MS/MS.

• Data Analysis: Calculate the percent inhibition of mPGES-1 activity at each concentration of U-46619 and determine the IC50 value.

Visualizations

Caption: On-target and potential off-target signaling pathways of U-46619.

Caption: Troubleshooting workflow for U-46619 off-target effects.

Caption: Experimental workflow to differentiate on- and off-target effects.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Thromboxane agonist (U46619) potentiates norepinephrine efflux from adrenergic nerves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. apexbt.com [apexbt.com]
• 5. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. U46619, a thromboxane A2 agonist, inhibits KCa channel activity from pig coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

U-46619 Technical Support Center: Solubility and Experimental Guidance

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the solubility, handling, and experimental application of U-46619, a potent and stable thromboxane (B8750289) A₂ (TP) receptor agonist.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for dissolving U-46619?

A1: U-46619 is highly soluble in several organic solvents. For preparing stock solutions, dimethyl sulfoxide (B87167) (DMSO), ethanol (B145695), and dimethylformamide (DMF) are recommended.[1][2] The solubility in these solvents is approximately 100 mg/mL.[1][2] Many commercial preparations of U-46619 are supplied as a solution in methyl acetate (B1210297).[1][2][3]

Q2: How do I prepare a stock solution of U-46619?

A2: If your U-46619 is supplied as a powder, you can directly dissolve it in an anhydrous organic solvent like DMSO or ethanol to your desired concentration (e.g., 10 mM).[4] If it is supplied in methyl acetate, you can either use it directly or evaporate the methyl acetate under a gentle stream of nitrogen and then reconstitute the compound in your solvent of choice.[1][2][4] Warming the solution to 37°C and brief sonication can aid in dissolution for higher concentrations.[3][4]

Q3: What is the solubility of U-46619 in aqueous buffers?

A3: U-46619 is sparingly soluble in aqueous buffers.[1] Its solubility in PBS (pH 7.2) is approximately 1 to 2 mg/mL.[2][5] To maximize solubility in aqueous solutions, it is recommended to first dissolve U-46619 in an organic solvent and then dilute it with the aqueous buffer.[4]

Q4: How stable is U-46619 in solution?

A4: Stock solutions of U-46619 in organic solvents like DMSO or ethanol are stable for several months when stored at -20°C or -80°C.[3][6] It is highly recommended to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.[4][6] Aqueous solutions of U-46619 are significantly less stable and it is strongly advised to prepare them fresh for each experiment and not to store them for more than one day.[2][4]

Troubleshooting Guide

Issue: Precipitation of U-46619 in Aqueous Buffer

• Cause: U-46619 has limited solubility in aqueous solutions.[1]

• Solution:

  • Ensure the compound is fully dissolved in an appropriate organic solvent (e.g., DMSO, ethanol) before diluting with your experimental buffer.

  • When preparing the aqueous working solution, first evaporate the organic solvent from your stock solution under a gentle stream of nitrogen and then reconstitute the compound in the desired buffer.

  • Sonication may help in the dissolution process in the aqueous buffer.

Issue: Reduced or No Biological Activity

• Cause 1: Degradation of U-46619 in aqueous working solution.

  • Solution: Always prepare fresh aqueous working solutions of U-46619 immediately before each experiment. Do not store U-46619 in aqueous buffers.[2][4]

• Cause 2: Improper storage of stock solution.

  • Solution: Ensure stock solutions are stored at -20°C or -80°C in a suitable organic solvent.[6] Use single-use aliquots to avoid degradation from repeated freeze-thaw cycles.[4]

Issue: Inconsistent EC₅₀ Values Between Experiments

• Cause: Variability in the preparation of working solutions.

• Solution: Prepare a fresh serial dilution from a single stock aliquot for each dose-response experiment to minimize variability.

Data Presentation

Table 1: Solubility of U-46619 in Various Solvents

Solvent	Approximate Solubility
DMSO	100 mg/mL[1][3]
Ethanol	100 mg/mL[1][3]
Dimethylformamide (DMF)	100 mg/mL[1][3]
PBS (pH 7.2)	~1-2 mg/mL[2][5]
Methyl Acetate	10 mg/mL (often supplied in)[2][3]

Experimental Protocols

Protocol 1: Preparation of U-46619 Stock Solution

• If U-46619 is supplied in methyl acetate, evaporate the solvent under a gentle stream of nitrogen.

• Add the desired volume of anhydrous DMSO or ethanol to the vial to achieve a high-concentration stock solution (e.g., 10 mM).

• Vortex gently until the compound is completely dissolved. For higher concentrations, warming to 37°C and brief sonication can be beneficial.[3][4]

• Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

• Store the aliquots at -20°C for short-term storage (months) or -80°C for long-term storage (up to 6 months).[6]

Protocol 2: Platelet Aggregation Assay

This protocol describes a typical light transmission aggregometry (LTA) experiment.

• Preparation of Platelet-Rich Plasma (PRP):

  • Collect venous blood from healthy donors into tubes containing 3.2% sodium citrate.

  • Centrifuge the blood at 200 x g for 15 minutes at room temperature to obtain PRP.[1]

  • Adjust the platelet count to a final concentration of 2.5 x 10⁸ platelets/mL using platelet-poor plasma (PPP), which is obtained by centrifuging the remaining blood at 2000 x g for 10 minutes.[1]

• Preparation of U-46619 Working Solutions:

  • Prepare serial dilutions of the U-46619 stock solution in an appropriate assay buffer (e.g., Tyrode's buffer) to create a range of working concentrations.

• Assay Procedure:

  • Pipette 450 µL of the adjusted PRP into a glass aggregometer cuvette with a magnetic stir bar.

  • Incubate the cuvette at 37°C for 5 minutes in the heating block of a lumi-aggregometer.[1]

  • Add a small volume of the U-46619 working solution to the PRP to achieve the desired final concentration (e.g., 1-5 µM).[4] A vehicle control should be run in parallel.

  • Record the change in light transmission for 5-10 minutes. The increase in light transmission corresponds to platelet aggregation.[1]

Mandatory Visualizations

Caption: Troubleshooting workflow for U-46619 solubility issues.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. apexbt.com [apexbt.com]
• 4. benchchem.com [benchchem.com]
• 5. biodatacorp.com [biodatacorp.com]
• 6. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

U-46619 vs. Thromboxane A2: A Comparative Potency Analysis for Researchers

For researchers, scientists, and drug development professionals, understanding the nuances of thromboxane (B8750289) A2 (TXA2) receptor agonists is critical for investigating a wide range of physiological and pathological processes, from hemostasis and thrombosis to cardiovascular and respiratory diseases. This guide provides an objective comparison of U-46619 and the endogenous ligand, thromboxane A2, focusing on their relative potencies and the experimental methodologies used for their evaluation.

Thromboxane A2, a highly potent but chemically unstable eicosanoid, presents significant challenges for in vitro and in vivo studies due to its short half-life of approximately 30 seconds in aqueous solution.[1] This inherent instability has led to the widespread adoption of stable synthetic analogs, with U-46619 being one of the most extensively used and characterized TXA2 mimetics.[1][2] U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and acts as a potent thromboxane A2 (TP) receptor agonist.[2]

Potency Comparison: U-46619 as a Robust Thromboxane A2 Mimetic

Direct and extensive side-by-side comparisons of the potency of U-46619 and thromboxane A2 are limited in the scientific literature, primarily due to the inherent instability of TXA2. However, available data consistently demonstrate that U-46619 is a potent and selective agonist at the thromboxane A2 (TP) receptor, effectively mimicking the biological actions of TXA2.[3][4]

Studies on various isolated smooth muscle preparations have shown that U-46619 exhibits a pattern of activity that is qualitatively similar to that of thromboxane A2, inducing potent contractions in tissues such as guinea-pig lung strips and vascular preparations, while being less active on others.[3][4] This selectivity profile supports the characterization of U-46619 as a selective TXA2-mimetic.[3][4]

The potency of U-46619 has been quantified across a range of experimental models, as detailed in the table below.

Quantitative Potency Data for U-46619

Tissue/Cell Type	Species	Experimental Assay	EC50 (nM)
Human Bronchial Smooth Muscle	Human	Contraction	12
Human Penile Resistance Arteries	Human	Contraction	6.2 ± 2.2
Human Corpus Cavernosum	Human	Contraction	8.3 ± 2.8
Rat Aorta	Rat	Contraction	~50
Rat Small Mesenteric Arteries	Rat	Contraction	~10
Rat Small Airways	Rat	Bronchoconstriction	6.9
Rat Large Airways	Rat	Bronchoconstriction	66
Pig Coronary Arteries (Control)	Pig	Contraction	12 ± 0.2
Pig Coronary Arteries (Cultured)	Pig	Contraction	36 ± 5.7
Human Platelets	Human	Calcium Release (Control)	275 ± 51
Human Platelets	Human	Calcium Release (Desensitized)	475 ± 71

EC50 (Half-maximal effective concentration) is the concentration of a drug that gives half of the maximal response.

Experimental Protocols

To ensure reproducibility and accuracy in assessing the potency of TP receptor agonists, detailed and standardized experimental protocols are essential. Below is a representative protocol for an isolated organ bath assay to determine the contractile response of vascular smooth muscle to U-46619.

Isolated Organ Bath Assay for Vascular Smooth Muscle Contraction

This protocol outlines the methodology for measuring the isometric contraction of isolated arterial rings in response to U-46619.

1. Tissue Preparation:

• Euthanize the experimental animal (e.g., rat) in accordance with institutional guidelines.
• Carefully dissect the thoracic aorta and place it in cold Krebs-Henseleit solution (composition in mM: NaCl 118, KCl 4.7, CaCl2 2.5, MgSO4 1.2, KH2PO4 1.2, NaHCO3 25, and glucose 11).
• Gently remove adherent connective tissue and cut the aorta into rings of 2-3 mm in width.

2. Mounting the Tissue:

• Suspend each aortic ring between two stainless steel hooks in an organ bath chamber filled with Krebs-Henseleit solution.
• One hook is fixed to a stationary support, while the other is connected to an isometric force transducer to record changes in tension.
• Maintain the organ bath at 37°C and continuously bubble with carbogen (B8564812) gas (95% O2, 5% CO2) to ensure tissue viability and maintain pH.[5]

3. Equilibration and Viability Check:

• Allow the tissues to equilibrate for 60-90 minutes under a resting tension (e.g., 1-2 grams for rat aorta).[5]
• During equilibration, wash the tissues with fresh Krebs-Henseleit solution every 15-20 minutes.[5]
• To check for tissue viability, induce a contraction with a high concentration of potassium chloride (KCl, typically 60-80 mM). A robust and sustained contraction indicates healthy tissue.[5]
• Wash the tissue with fresh Krebs-Henseleit solution to return to baseline tension.[5]

4. Cumulative Concentration-Response Curve:

• Once a stable baseline is achieved, add U-46619 to the organ bath in a cumulative manner, increasing the concentration in logarithmic steps (e.g., from 1 nM to 1 µM).[5]
• Allow the contraction to reach a stable plateau at each concentration before adding the next.[5]

5. Data Analysis:

• Record the contractile force at each concentration of U-46619.
• Normalize the responses to the maximum contraction induced by KCl.
• Plot the concentration-response curve using a non-linear regression model to determine the EC50 value and the maximum response (Emax).

Signaling Pathways and Experimental Workflow

The biological effects of both thromboxane A2 and U-46619 are mediated through the activation of the G-protein coupled thromboxane A2 receptor (TP receptor).

Thromboxane A2 Receptor Signaling Pathway

Caption: Thromboxane A2 (TP) receptor signaling cascade.

Experimental Workflow for Potency Assessment

Caption: Workflow for assessing agonist potency using an isolated organ bath.

References

• 1. Thromboxane A2 - Wikipedia [en.wikipedia.org]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to TP Receptor Agonists: U-46619 vs. I-BOP

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of two widely used thromboxane (B8750289) A2 (TP) receptor agonists: U-46619 and I-BOP. This document is intended to assist researchers in selecting the appropriate agonist for their experimental needs by presenting objective performance data, detailed experimental protocols, and an overview of the relevant signaling pathways.

Introduction to U-46619 and I-BOP

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2, first synthesized in 1975.[1][2] It is a potent and selective agonist of the thromboxane A2 (TP) receptor, mimicking the physiological effects of the endogenous ligand, thromboxane A2 (TXA2).[2][3] I-BOP ([1S-[1a,2a(Z),3b(1E,3S*),4a]]-7-[3-[3-Hydroxy-4-(4-iodophenoxy)-1-butenyl]-7-oxabicyclo-[2.2.1]hept-2-yl]5-heptanoic acid) is another potent synthetic agonist for the TP receptor.[4] Both compounds are invaluable tools for studying the roles of TP receptor activation in various physiological and pathophysiological processes, including platelet aggregation, vasoconstriction, and smooth muscle contraction.[2][3]

Quantitative Comparison of Performance

The following tables summarize the key quantitative data for U-46619 and I-BOP, focusing on their binding affinity and functional potency at the TP receptor.

Table 1: Binding Affinity at the Human TP Receptor

Compound	Parameter	Value (nM)	Notes
I-BOP	Kd	~1	Estimated half-maximal binding capacity.[5]
Kd	4.4	Determined using [125I]BOP on human TP sites.[6]
U-46619	Kd	10-20	Estimated half-maximal binding capacity.[5]

It is important to note that the binding affinity values are collated from different studies and may not be directly comparable due to variations in experimental conditions.

Table 2: Functional Potency (EC50) of U-46619 in Human Platelets

Response	EC50 (µM)
Platelet Shape Change	0.035[7]
Myosin Light Chain Phosphorylation (MLCP)	0.057[7]
Serotonin Release	0.536[7]
Fibrinogen Receptor Binding	0.53[7]
Platelet Aggregation	1.31[7]

TP Receptor Signaling Pathways

Activation of the TP receptor by agonists such as U-46619 and I-BOP initiates a cascade of intracellular signaling events. The TP receptor primarily couples to two main G protein families: Gq and G12/13.[3]

• Gq Pathway: Activation of Gq leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+). The elevated cytosolic Ca2+ and DAG together activate protein kinase C (PKC), which phosphorylates various downstream targets, ultimately leading to cellular responses like platelet aggregation and smooth muscle contraction.[3]

• G12/13 Pathway: Coupling of the TP receptor to G12/13 activates the small GTPase RhoA. RhoA, in turn, activates Rho-associated kinase (ROCK), which phosphorylates and inactivates myosin light chain phosphatase (MLCP). The inhibition of MLCP leads to an increase in the phosphorylated state of the myosin light chain, resulting in smooth muscle contraction.[3]

TP Receptor Signaling Pathway

Experimental Protocols

Detailed methodologies for key experiments cited in the comparison of U-46619 and I-BOP are provided below.

Radioligand Binding Assay for TP Receptor

This protocol is used to determine the binding affinity (Kd or Ki) of U-46619 and I-BOP for the TP receptor.

1. Materials:

• Human platelet membranes or cell membranes expressing the human TP receptor.

• Radiolabeled ligand (e.g., [3H]-U-46619 or [125I]-I-BOP).

• Unlabeled U-46619 and I-BOP for competition assays.

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

• Wash buffer (ice-cold binding buffer).

• Glass fiber filters (e.g., Whatman GF/C).

• Scintillation fluid.

• Scintillation counter.

2. Method:

• Membrane Preparation: Prepare platelet or cell membranes by homogenization and differential centrifugation. Resuspend the final membrane pellet in binding buffer and determine the protein concentration.

• Saturation Binding (to determine Kd of radioligand):

  • Incubate a fixed amount of membrane protein with increasing concentrations of the radiolabeled ligand.

  • For non-specific binding, include a parallel set of tubes with a high concentration of unlabeled ligand.

  • Incubate at room temperature for a defined period to reach equilibrium.

• Competition Binding (to determine Ki of unlabeled ligands):

  • Incubate a fixed amount of membrane protein with a fixed concentration of the radiolabeled ligand (typically at or below its Kd).

  • Add increasing concentrations of unlabeled U-46619 or I-BOP.

  • Incubate to reach equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the incubation mixture through glass fiber filters using a vacuum manifold.

• Washing: Wash the filters quickly with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • For saturation binding, plot specific binding (total minus non-specific) against the concentration of the radioligand and fit the data to a one-site binding model to determine Kd and Bmax.

  • For competition binding, plot the percentage of specific binding against the concentration of the unlabeled ligand and fit the data to a one-site competition model to determine the IC50. Calculate the Ki using the Cheng-Prusoff equation.

Human Platelet Aggregation Assay

This functional assay measures the potency (EC50) of U-46619 and I-BOP in inducing platelet aggregation.

1. Materials:

• Freshly drawn human whole blood collected in 3.2% sodium citrate.

• U-46619 and I-BOP stock solutions (e.g., in DMSO).

• Saline or appropriate buffer for dilutions.

• Light transmission aggregometer.

• Aggregometer cuvettes with stir bars.

2. Method:

• Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

  • Centrifuge the whole blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to obtain PRP.

  • Centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 10-15 minutes to obtain PPP.

• Platelet Count Adjustment: Adjust the platelet count in the PRP to a standardized concentration (e.g., 2.5 x 10^8 platelets/mL) using PPP.

• Aggregometer Setup:

  • Set the aggregometer to 37°C.

  • Calibrate the instrument by setting 0% aggregation with PRP and 100% aggregation with PPP.

• Aggregation Measurement:

  • Pipette a known volume of adjusted PRP into an aggregometer cuvette with a stir bar.

  • Allow the PRP to equilibrate for a few minutes with stirring.

  • Add a small volume of the agonist (U-46619 or I-BOP) at various final concentrations to induce aggregation.

  • Record the change in light transmission over time (typically 5-10 minutes).

• Data Analysis:

  • Determine the maximal aggregation for each agonist concentration.

  • Plot the percentage of maximal aggregation against the log concentration of the agonist.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Conclusion

Both U-46619 and I-BOP are potent and widely used TP receptor agonists. Based on the available data, I-BOP appears to exhibit a higher binding affinity for the human TP receptor compared to U-46619. U-46619 has been extensively characterized in functional assays, demonstrating its ability to induce a range of platelet responses in a concentration-dependent manner. The choice between these two agonists will depend on the specific requirements of the experiment, including the desired potency and the experimental system being used. The provided experimental protocols and signaling pathway information serve as a foundation for designing and interpreting studies involving these important pharmacological tools.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Prostanoid Receptors [sigmaaldrich.com]
• 5. Thromboxane receptor - Wikipedia [en.wikipedia.org]
• 6. Characterization of a rat kidney thromboxane A2 receptor: high affinity for the agonist ligand I-BOP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. apexbt.com [apexbt.com]

U-46619: A Comprehensive Guide to its Validation as a Selective Thromboxane A2 Mimetic

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of U-46619's performance against other thromboxane (B8750289) A2 (TXA2) receptor agonists and antagonists, supported by experimental data. U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and functions as a potent and selective agonist for the thromboxane A2 (TP) receptor.[1][2][3] Its stability and selectivity make it an invaluable tool for investigating the physiological and pathological roles of TXA2, which include platelet aggregation, vasoconstriction, and smooth muscle contraction.[1][2]

Comparative Pharmacological Data

The following tables summarize the quantitative data on the potency and binding affinity of U-46619 and other relevant compounds, providing a basis for comparing their activity at the TP receptor.

Table 1: Potency (EC50) of Thromboxane A2 Mimetics in Functional Assays

Compound	Assay	Species/Tissue	EC50 (nM)	Reference
U-46619	Platelet Shape Change	Human	4.8	[1]
Platelet Shape Change	Rat	6.0	[1]
Platelet Shape Change	Rabbit	7.3	[1]
Platelet Aggregation	Human	82	[1]
Platelet Aggregation	Rat	145	[1]
Platelet Aggregation	Rabbit	65	[1]
Serotonin Release	Human Platelets	536	[4][5]
Fibrinogen Receptor Exposure	Human Platelets	530	[4][5]
I-BOP	Platelet Aggregation	Baboon	10	[6]

Table 2: Binding Affinity (Kd) of Thromboxane A2 Ligands to the TP Receptor

Compound	Radioligand	Species/Tissue	Kd (nM)	Reference
U-46619	[3H]U-46619 (High-affinity site)	Human Platelets	41	[4]
[3H]U-46619 (Low-affinity site)	Human Platelets	1460	[4]
[3H]U-46619	Rat Vascular Smooth Muscle Cells (WKY)	15.5	[7]
[3H]U-46619 (High-affinity site)	Rat Vascular Smooth Muscle Cells (SHR)	2.3	[7]
[3H]U-46619 (Low-affinity site)	Rat Vascular Smooth Muscle Cells (SHR)	1400	[7]
I-BOP	[125I]BOP	Baboon Platelets	1.12	[6]

Table 3: Antagonist Activity (pA2/IC50) against TP Receptor Activation

Antagonist	Agonist	Assay/Tissue	pA2 / IC50	Reference
SQ 29,548	9,11-azo PGH2	Guinea-pig trachea	7.8	[8]
9,11-azo PGH2	Rat aorta	8.4	[8]
11,9-epoxymethano PGH2	Guinea-pig trachea	9.1	[8]
U-46619	Human umbilical vein	8.22	[4]
GR32191	U-46619	Human Platelet Aggregation	pA2 ≈ 8.2	[9]
R.68070	U-46619	Human Platelet Aggregation	pA2 ≈ 5.4	[9]
CV-4151	U-46619	Human Platelet Aggregation	pA2 ≈ 4.8	[9]

Signaling Pathway of U-46619

U-46619 exerts its effects by binding to the G-protein coupled TP receptor. This interaction primarily activates Gq and G12/13 proteins, leading to a cascade of downstream signaling events that ultimately result in physiological responses like platelet aggregation and vasoconstriction.

Caption: U-46619 signaling pathway via the TP receptor.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the validation and comparison of U-46619 with other compounds.

In Vitro Platelet Aggregometry

This assay measures the ability of a compound to induce or inhibit platelet aggregation.

Materials:

• Freshly drawn human or animal whole blood collected in sodium citrate.

• Platelet-rich plasma (PRP) and platelet-poor plasma (PPP).

• Test compounds (e.g., U-46619, I-BOP) and antagonists (e.g., SQ 29,548).

• Saline or appropriate vehicle control.

• Platelet aggregometer.

Procedure:

• PRP and PPP Preparation: Centrifuge whole blood at a low speed (e.g., 200 x g for 10 minutes) to obtain PRP. Centrifuge the remaining blood at a high speed (e.g., 2000 x g for 15 minutes) to obtain PPP.

• Calibration: Calibrate the aggregometer using PRP for 0% aggregation and PPP for 100% aggregation.

• Assay:

  • Pipette a standardized volume of PRP into a cuvette with a magnetic stir bar.

  • Place the cuvette in the aggregometer and allow it to warm to 37°C while stirring.

  • To test for agonist activity, add varying concentrations of the test compound (e.g., U-46619) and record the change in light transmission over time.

  • To test for antagonist activity, pre-incubate the PRP with the antagonist (e.g., SQ 29,548) for a specified time before adding a known concentration of an agonist like U-46619.

• Data Analysis: Determine the maximum percentage of aggregation for each condition. For agonists, calculate the EC50 value. For antagonists, calculate the IC50 or pA2 value.

Isolated Tissue Bath (Vasoconstriction Assay)

This experiment assesses the contractile or relaxant effects of a compound on isolated blood vessels.

Materials:

• Isolated blood vessel rings (e.g., rat aorta, guinea-pig trachea).[8]

• Physiological salt solution (PSS), continuously gassed with 95% O2 / 5% CO2.

• Test compounds and antagonists.

• Tissue bath apparatus with force transducers.

Procedure:

• Tissue Preparation: Mount the isolated blood vessel rings in the tissue baths containing PSS at 37°C.

• Equilibration: Allow the tissues to equilibrate under a resting tension for at least 60 minutes, with regular washes.

• Viability Check: Induce a contraction with a standard agent (e.g., KCl) to ensure tissue viability. Wash and allow the tissue to return to baseline.

• Cumulative Concentration-Response Curve:

  • Add the test compound (e.g., U-46619) in a cumulative manner, increasing the concentration stepwise after the response to the previous concentration has stabilized.

  • For antagonist studies, pre-incubate the tissue with the antagonist before constructing the agonist concentration-response curve.

• Data Analysis: Record the contractile force at each concentration. Plot the concentration-response curves and calculate the EC50 for agonists and the pA2 for antagonists.

Comparative Experimental Workflow

The following diagram illustrates a logical workflow for validating U-46619's selectivity and comparing it with other compounds.

Caption: Workflow for validating U-46619's selectivity.

Conclusion

The data presented in this guide strongly support the characterization of U-46619 as a potent and selective thromboxane A2 mimetic. Its well-defined pharmacological profile, substantiated by extensive in vitro and in vivo studies, makes it an essential tool for research in thrombosis, hemostasis, and cardiovascular disease. The provided experimental protocols and comparative data offer a framework for the rigorous evaluation of U-46619 and the development of novel therapeutic agents targeting the thromboxane A2 pathway. The inhibitory action of specific antagonists like SQ 29,548 further validates that the effects of U-46619 are mediated through the TP receptor.[10]

References

• 1. biodatacorp.com [biodatacorp.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. U46619 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. apexbt.com [apexbt.com]
• 6. Binding of an [125I] labelled thromboxane A2/prostaglandin H2 receptor agonist to baboon platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Low-affinity thromboxane receptor mediates proliferation in cultured vascular smooth muscle cells of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pharmacological actions of SQ 29,548, a novel selective thromboxane antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Thromboxane (Tx) A2 receptor blockade and TxA2 synthase inhibition alone and in combination: comparison of anti-aggregatory efficacy in human platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 10. U-46619, a selective thromboxane A2 mimetic, inhibits the release of endogenous noradrenaline from the rat hippocampus in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

U-46619: A Comparative Guide to its Cross-Reactivity with Prostanoid Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the binding affinity of U-46619, a stable thromboxane (B8750289) A2 (TP) receptor agonist, with other human prostanoid receptors. The information presented is supported by experimental data from radioligand binding assays and includes detailed methodologies for key experiments to assist in the precise application of this compound in research and drug development.

U-46619 is widely recognized for its potent and selective agonism at the TP receptor, mediating physiological responses such as platelet aggregation and smooth muscle contraction.[1][2][3] Understanding its cross-reactivity profile across the entire family of prostanoid receptors—including DP, EP, FP, and IP receptors—is crucial for the accurate interpretation of experimental results and for the development of selective therapeutic agents.

Quantitative Comparison of Binding Affinities

The selectivity of U-46619 has been quantitatively assessed using radioligand binding assays on membranes from cells individually expressing recombinant human prostanoid receptors. The following table summarizes the binding affinities (Ki values) of U-46619 for the TP receptor and its cross-reactivity with other prostanoid receptors.

Receptor Subtype	Ligand	Ki (nM)
TP	U-46619	13
DP1	U-46619	>10,000
EP1	U-46619	>10,000
EP2	U-46619	>10,000
EP3	U-46619	>10,000
EP4	U-46619	>10,000
FP	U-46619	>10,000
IP	U-46619	>10,000

Data sourced from Abramovitz et al. (2000), as cited in A Review of Prostanoid Receptors: Expression, Characterization, Regulation, and Mechanism of Action.[4]

The data clearly demonstrates that U-46619 exhibits a high affinity for the TP receptor, with a Ki value of 13 nM. In stark contrast, its affinity for all other tested prostanoid receptors (DP1, EP1, EP2, EP3, EP4, FP, and IP) is significantly lower, with Ki values exceeding 10,000 nM. This indicates a very high degree of selectivity for the TP receptor and minimal cross-reactivity with other prostanoid receptors at concentrations typically used to elicit TP receptor-mediated responses.

Signaling Pathways and Experimental Workflows

To provide a comprehensive understanding of U-46619's mechanism of action and how its selectivity is determined, the following diagrams illustrate the primary signaling pathway of the TP receptor and a typical experimental workflow for a competitive radioligand binding assay.

Caption: TP Receptor Signaling Pathway.

References

• 1. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. apexbt.com [apexbt.com]
• 4. A Review of Prostanoid Receptors: Expression, Characterization, Regulation, and Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to U-46619 and Other Prostaglandin H2 Analogs

An In-depth Comparison for Drug Development and Scientific Research Professionals

In the landscape of eicosanoid research, prostaglandin (B15479496) H2 (PGH2) analogs are indispensable tools for investigating the physiological and pathological roles of the thromboxane (B8750289) A2 (TXA2) pathway. Among these, U-46619 has emerged as a cornerstone, a stable and potent mimetic of PGH2 that selectively activates the thromboxane A2 receptor (TP receptor). This guide provides a comprehensive comparison of U-46619 with other notable PGH2 analogs, including U-44069, STA-2, and I-BOP, offering researchers a detailed overview of their relative potencies and experimental applications.

Performance Comparison of PGH2 Analogs

The selection of a PGH2 analog is critical for the specific experimental context, with each compound exhibiting distinct potencies in inducing key physiological responses such as platelet aggregation and vasoconstriction. The following tables summarize the available quantitative data for U-46619 and its counterparts, providing a clear framework for comparison.

Table 1: Potency in Platelet Aggregation (EC50 Values)

Compound	Species	EC50 (nM)	Reference
U-46619	Human	900	[Cayman Chemical Product Information]
Rabbit	580	[BenchChem Application Note]
I-BOP	Human	4.4 ± 0.5	[Distinct platelet thromboxane A2/prostaglandin H2 receptor subtypes. A radioligand binding study of human platelets.]
U-44069	Human	~2,000	[Interaction of stable prostaglandin endoperoxide analogs U46619 and U44069 with human platelet membranes]
STA-2	Human	More potent than U-46619	[Heterogeneity of thromboxane A2 (TP-) receptors: evidence from antagonist but not agonist potency measurements]

Table 2: Potency in Vasoconstriction (EC50 Values)

Compound	Tissue	EC50 (nM)	Reference
U-46619	Human Resistance Arteries	~16	[BenchChem Application Note]
Rat Aorta	1.8	[Thromboxane A2 (TXA2) and its precursor prostaglandin H2 (PGH2) induce platelet aggregation and vascular contraction]
U-44069	Rat Afferent Arteriole	1,000	[Direct evidence that thromboxane mimetic U44069 preferentially constricts the afferent arteriole]
STA-2	-	-	Data not available
I-BOP	-	-	Data not available

Table 3: Thromboxane A2 (TP) Receptor Binding Affinity (Ki Values)

Compound	Species/Tissue	Ki (nM)	Reference
U-46619	Human Platelets	290	[Characterization of the prostaglandin H-2 mimic: Binding to the purified human thromboxane A(2) receptor in solution]
I-BOP	Rat TP Receptor	-	[Structural determinants for agonist binding affinity to thromboxane/prostaglandin endoperoxide (TP) receptors. Analysis of chimeric rat/human TP receptors]
U-44069	-	-	Data not available
STA-2	-	-	Data not available

Signaling Pathways and Experimental Workflows

The activation of the TP receptor by PGH2 analogs initiates a cascade of intracellular events crucial for cellular responses. Understanding these pathways and the experimental methods to study them is fundamental for researchers in this field.

TP Receptor Signaling Pathway

Upon binding of a PGH2 analog like U-46619, the TP receptor, a G-protein coupled receptor (GPCR), activates primarily Gq and G12/13 proteins. Activation of Gq leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). The G12/13 pathway activates Rho GTPases, leading to the activation of Rho-associated kinase (ROCK), which plays a key role in smooth muscle contraction and platelet shape change.

Caption: TP Receptor Signaling Pathway

Experimental Workflow: Platelet Aggregation Assay

Light Transmission Aggregometry (LTA) is a standard method to assess platelet aggregation. The workflow involves preparing platelet-rich plasma (PRP) and measuring the change in light transmission as platelets aggregate in response to an agonist.

Caption: Platelet Aggregation Workflow

Experimental Workflow: Vasoconstriction Assay (Wire Myography)

Wire myography is a technique used to measure the contractile force of isolated blood vessels in response to pharmacological agents.

Caption: Vasoconstriction Assay Workflow

Detailed Experimental Protocols

Reproducibility in research is paramount. The following sections provide detailed, step-by-step protocols for the key experiments discussed in this guide.

Platelet Aggregation Assay using Light Transmission Aggregometry

This protocol outlines the measurement of platelet aggregation in human platelet-rich plasma (PRP) induced by a PGH2 analog.[1][2]

1. Materials:

• Freshly drawn human venous blood collected in 3.2% sodium citrate (B86180) tubes.

• Platelet agonist (e.g., U-46619) solution at desired concentrations.

• Phosphate-buffered saline (PBS).

• Light Transmission Aggregometer.

• Aggregometer cuvettes with stir bars.

• Centrifuge.

2. Method:

• PRP Preparation: Centrifuge the citrated whole blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to separate the PRP (supernatant).[2]

• Platelet-Poor Plasma (PPP) Preparation: Centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 10-15 minutes to obtain PPP, which will be used as a reference (100% aggregation).[3]

• Platelet Count Adjustment: Determine the platelet count in the PRP and adjust to a standardized concentration (e.g., 2.5 x 10^8 platelets/mL) using PPP.

• Assay Procedure:

  • Pipette a defined volume of the adjusted PRP (e.g., 450 µL) into an aggregometer cuvette containing a magnetic stir bar.[1]

  • Place the cuvette in the heating block of the aggregometer at 37°C for at least 5 minutes to equilibrate.[1]

  • Set the baseline (0% aggregation) with the PRP cuvette and the 100% aggregation level with a PPP cuvette.

  • Add a small volume (e.g., 50 µL) of the PGH2 analog solution to the PRP cuvette to achieve the desired final concentration.[1]

  • Record the change in light transmission for a set period (e.g., 5-10 minutes) as the platelets aggregate.[1]

• Data Analysis:

  • The maximum percentage of aggregation is determined from the aggregation curve.

  • Generate a dose-response curve by testing a range of agonist concentrations.

  • Calculate the EC50 value, which is the concentration of the agonist that produces 50% of the maximal aggregation response.

Vasoconstriction Assay using Wire Myography

This protocol describes the measurement of vasoconstriction in isolated arterial segments in response to a PGH2 analog.[4]

1. Materials:

• Isolated blood vessel (e.g., mesenteric artery, aorta).

• Physiological salt solution (PSS), such as Krebs-Henseleit solution, aerated with 95% O2 / 5% CO2.

• High-potassium physiological salt solution (KPSS) for viability testing.

• PGH2 analog solution at various concentrations.

• Wire myograph system.

• Dissection microscope and tools.

2. Method:

• Tissue Dissection and Mounting:

  • Carefully dissect the desired blood vessel and place it in ice-cold PSS.[4]

  • Cut the vessel into small rings (e.g., 2 mm in length).[4]

  • Mount the vessel ring onto the two wires of the myograph chamber.[4]

• Equilibration and Normalization:

  • Allow the mounted vessel to equilibrate in the myograph chamber containing aerated PSS at 37°C.[4]

  • Perform a normalization procedure to determine the optimal resting tension for the vessel, which ensures a maximal contractile response.

• Viability and Endothelial Integrity Check:

  • Contract the vessel with KPSS to ensure its viability.[4]

  • If studying endothelium-dependent responses, pre-contract the vessel with an agonist (e.g., phenylephrine) and then assess relaxation in response to an endothelium-dependent vasodilator (e.g., acetylcholine).

• Assay Procedure:

  • After washing and returning to baseline tension, cumulatively add increasing concentrations of the PGH2 analog to the myograph chamber.

  • Allow the contractile response to stabilize at each concentration before adding the next.

  • Continuously record the isometric tension generated by the vessel.

• Data Analysis:

  • Normalize the contraction data to the maximum response induced by KPSS.

  • Plot the concentration-response curve.

  • Determine the EC50 value and the maximum effect (Emax).

Receptor Binding Assay

This protocol outlines a radioligand binding assay to determine the affinity (Ki) of a PGH2 analog for the TP receptor.[5][6][7][8][9]

1. Materials:

• Cell membranes or platelets expressing the TP receptor.

• Radiolabeled ligand specific for the TP receptor (e.g., [3H]U-46619 or a radiolabeled antagonist).

• Unlabeled PGH2 analog (the competitor).

• Binding buffer.

• Glass fiber filters.

• Filtration manifold.

• Scintillation counter and scintillation fluid.

2. Method:

• Membrane/Platelet Preparation: Prepare a suspension of cell membranes or washed platelets at a specific protein concentration.[5]

• Assay Setup:

  • In a series of tubes or a 96-well plate, add a fixed concentration of the radiolabeled ligand.

  • Add increasing concentrations of the unlabeled PGH2 analog to compete with the radioligand for binding to the receptor.

  • Include control tubes for total binding (radioligand only) and non-specific binding (radioligand plus a high concentration of an unlabeled ligand to saturate the receptors).

• Incubation:

  • Add the membrane/platelet preparation to each tube/well to initiate the binding reaction.

  • Incubate the mixture at a specific temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).[5]

• Separation of Bound and Free Ligand:

  • Rapidly filter the incubation mixture through glass fiber filters using a filtration manifold. The filters will trap the membranes/platelets with the bound radioligand.[5]

  • Wash the filters with ice-cold binding buffer to remove any unbound radioligand.[5]

• Quantification:

  • Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.[5]

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the concentration of the unlabeled competitor.

  • Determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value (the inhibition constant) using the Cheng-Prusoff equation, which takes into account the concentration and Kd of the radioligand.

This comprehensive guide provides researchers with the necessary information to select the appropriate PGH2 analog for their studies and to perform key experiments with standardized and detailed protocols. The comparative data and methodological workflows aim to facilitate robust and reproducible research in the critical area of eicosanoid signaling.

References

• 1. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]
• 2. Platelet Function Analyzed by Light Transmission Aggregometry | Springer Nature Experiments [experiments.springernature.com]
• 3. Analysis of Platelet Aggregation by Light Transmission Aggregometry - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. reprocell.com [reprocell.com]
• 5. dmt.dk [dmt.dk]
• 6. dmt.dk [dmt.dk]
• 7. researchgate.net [researchgate.net]
• 8. Radioligand saturation binding for quantitative analysis of ligand-receptor interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. giffordbioscience.com [giffordbioscience.com]